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  • Product: (Z)-1-Propenol
  • CAS: 57642-96-3

Core Science & Biosynthesis

Foundational

Unimolecular Dissociation Pathways of (Z)-1-Propenol: A Mechanistic and Kinetic Guide

Executive Summary (Z)-1-propenol is a highly reactive enol intermediate that plays a critical role in the reaction networks of atmospheric chemistry, combustion kinetics, and interstellar ice processing. Because enols ar...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

(Z)-1-propenol is a highly reactive enol intermediate that plays a critical role in the reaction networks of atmospheric chemistry, combustion kinetics, and interstellar ice processing. Because enols are metastable and highly prone to bimolecular reactions or surface-catalyzed isomerizations, isolating their strictly unimolecular dissociation pathways presents a significant experimental and theoretical challenge. This guide deconstructs the structural thermodynamics, the kinetic bottlenecks of tautomerization, and the state-of-the-art experimental protocols required to study the isolated dissociation of (Z)-1-propenol.

Molecular Architecture and Thermochemistry

On the global C3H6O potential energy surface, the keto tautomer (propanal) is the thermodynamically dominant species[1]. However, 1-propenol is frequently generated as a transient intermediate via the thermal decomposition of 1-propanol radicals or through specific bimolecular additions (e.g., OH addition to propene)[2].

1-propenol exists as two distinct stereoisomers: (E)-1-propenol and (Z)-1-propenol. High-level ab initio calculations reveal that the (Z)-conformer represents the global minimum of the enol system, being approximately 0.23 kcal/mol more stable than its (E)-counterpart due to favorable intramolecular interactions[3].

The Keto-Enol Tautomerization Bottleneck

The unimolecular dissociation of (Z)-1-propenol is fundamentally dictated by the keto-enol tautomerization bottleneck . Rather than undergoing direct fragmentation from the enol state, the energetically favored dissociation pathway requires the molecule to first isomerize into propanal[3].

Causality of the Bottleneck: The strictly unimolecular tautomerization requires a 1,3-hydrogen shift. Because this shift must proceed through a highly strained, four-membered cyclic transition state, it imposes a massive activation barrier (typically +65 to +70 kcal/mol)[3]. In atmospheric models, trace amounts of water or formic acid can catalyze this tautomerization by forming a lower-energy 6- or 8-membered transition state[3]. However, in isolated gas-phase environments (such as high-temperature combustion engines or the interstellar medium), the molecule lacks these catalytic partners and must overcome the intrinsic unimolecular barrier purely via thermal or photochemical activation.

Primary Dissociation Pathways

Once the high-energy tautomerization barrier is breached, the resulting propanal is formed in a highly vibrationally excited state and rapidly dissociates. If the thermal energy is extreme enough, direct homolytic cleavage of the enol can also compete.

  • Simple Fission (Post-Tautomerization): Cleavage of the propanal C-C bond yields an ethyl radical (CH3CH2•) and a formyl radical (CHO•).

  • Molecular Elimination (Post-Tautomerization): A concerted elimination pathway yields carbon monoxide (CO) and ethane (C2H6).

  • Direct Homolysis (Enol Fragmentation): At extreme temperatures, direct cleavage of the (Z)-1-propenol C-C or C-O bonds occurs, bypassing propanal entirely to yield fragments like the allyl radical + OH, or a methyl radical + vinyl alcohol radical.

G Z_propenol (Z)-1-Propenol (0.0 kcal/mol) TS_taut TS: 1,3-H Shift (~ +65 kcal/mol) Z_propenol->TS_taut Unimolecular Tautomerization Direct_CC Direct C-C Cleavage CH3 + CH=CHOH Z_propenol->Direct_CC High Energy Homolysis Direct_CO Direct C-O Cleavage CH3CH=CH + OH Z_propenol->Direct_CO High Energy Homolysis Propanal Propanal (~ -10 kcal/mol) TS_taut->Propanal Dissoc_1 Ethyl + Formyl CH3CH2 + CHO Propanal->Dissoc_1 Simple Fission Dissoc_2 Ethane + CO C2H6 + CO Propanal->Dissoc_2 Molecular Elimination

Reaction coordinate diagram for the unimolecular dissociation of (Z)-1-propenol.

Experimental & Computational Methodologies

Studying the unimolecular dissociation of enols is notoriously difficult because they readily tautomerize upon contact with reactor walls or via bimolecular collisions. Therefore, a wall-free, highly controlled experimental protocol is required.

Protocol: Isomer-Selective Detection via FVP-VUV-PI-TOF-MS

1. Precursor Synthesis & Vaporization: Synthesize a suitable retro-Diels-Alder precursor (e.g., 3-methylnorborn-5-en-2-ol). Vaporize the sample under high vacuum. Causality: Utilizing a bulky precursor prevents premature degradation, and the high vacuum ensures a collision-free regime, preventing bimolecular side reactions.

2. Flash Vacuum Pyrolysis (FVP): Pass the precursor vapor through a silicon carbide (SiC) micro-reactor heated to ~1000 K. Causality: The rapid thermal shock induces a clean retro-Diels-Alder reaction, stripping away the leaving group and generating transient (Z)-1-propenol in the gas phase.

3. Kinetic Trapping (Supersonic Expansion): Co-expand the pyrolyzed gas mixture with an inert carrier gas (Helium) through a micro-nozzle into a high-vacuum chamber. Causality: The supersonic expansion converts random thermal motion into directed translational kinetic energy, drastically cooling the internal vibrational and rotational degrees of freedom. This acts as a kinetic trap, "freezing" the tautomerization equilibrium and preserving the metastable (Z)-1-propenol before it can isomerize to propanal.

4. Isomer-Selective Soft Ionization: Intersect the molecular beam with tunable Vacuum Ultraviolet (VUV) synchrotron radiation set to ~8.80 eV. Causality: Hard ionization (like standard 70 eV electron impact) induces extensive dissociative ionization, destroying the parent enol. The adiabatic ionization energy (IE) of 1-propenol is 8.64 ± 0.02 eV, while propanal's IE is significantly higher (>9.7 eV)[4]. By tuning the VUV energy to 8.80 eV, the protocol selectively ionizes the enol without ionizing the keto tautomer or inducing fragmentation.

5. Self-Validation & TOF-MS Detection: Accelerate the resulting cations into a reflectron Time-of-Flight Mass Spectrometer (TOF-MS). Validation Step: To ensure this protocol is self-validating, researchers must periodically run a cold (unpyrolyzed) propanal standard through the beamline at 8.80 eV. This confirms that the VUV energy does not produce false-positive m/z 58 signals from the keto form, guaranteeing that any detected m/z 58 originates exclusively from the pyrolyzed enol isomer.

workflow Precursor Precursor Synthesis (Retro-Diels-Alder) FVP Flash Vacuum Pyrolysis (1000 K) Precursor->FVP Supersonic Supersonic Expansion (Kinetic Trapping) FVP->Supersonic Ionization VUV Photoionization (8.64 eV) Supersonic->Ionization TOF Reflectron TOF-MS (Isomer Detection) Ionization->TOF

Experimental workflow for isomer-selective detection of (Z)-1-propenol via VUV-PI-TOF-MS.

Quantitative Data Summary

The following tables summarize the critical thermodynamic and ionization parameters necessary for modeling and detecting the unimolecular dissociation of (Z)-1-propenol.

Table 1: Relative Energies of C3H6O Isomers and Transition States

Species / Transition StateRelative Energy (kcal/mol)Mechanistic Significance
(Z)-1-Propenol0.00Global minimum of the 1-propenol enol system.
(E)-1-Propenol+0.23Slightly less stable stereoisomer.
Propanal~ -10.50Thermodynamically favored keto tautomer.
TS: 1,3-H Shift+65.0 to +70.0High-energy bottleneck for unimolecular tautomerization.

Table 2: Adiabatic Ionization Energies for VUV-PI-TOF-MS Discrimination

IsomerIonization Energy (eV)Detection Strategy
1-Propenol8.64 ± 0.02Detectable at highly selective low VUV energies (e.g., 8.80 eV).
Propanal> 9.70Invisible at 8.80 eV; prevents signal overlap with the enol.

References

  • Influence of Multiple Conformations and Paths on Rate Constants and Product Branching Ratios. Thermal Decomposition of 1-Propanol Radicals Source: ACS Publications (The Journal of Physical Chemistry A) URL:[Link]

  • Quantum Chemistry of C3H6O Molecules: Structure and Stability, Isomerization Pathways, and Chirality Changing Mechanisms Source: ACS Publications (The Journal of Physical Chemistry A) URL:[Link]

  • Formic acid catalyzed keto-enol tautomerizations for C2 and C3 enols: Implications in atmospheric and combustion chemistry Source: KAUST Repository URL:[Link]

  • A Mechanistic Study on the Formation of Acetone (CH3COCH3), Propanal (CH3CH2CHO), Propylene Oxide (c-CH3CHOCH2) along with Their Enol Tautomers Source: UHM Reaction Dynamics URL:[Link]

Sources

Protocols & Analytical Methods

Method

Application Note: Matrix Isolation FTIR Spectroscopy for the Kinetic Trapping and Characterization of (Z)-1-Propenol

Executive Summary Enols are highly reactive intermediates that play critical roles in atmospheric chemistry, combustion processes, and interstellar non-equilibrium chemistry[1]. However, their inherent thermodynamic inst...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

Enols are highly reactive intermediates that play critical roles in atmospheric chemistry, combustion processes, and interstellar non-equilibrium chemistry[1]. However, their inherent thermodynamic instability relative to their keto tautomers makes them notoriously difficult to isolate and study. This application note details a robust, self-validating protocol for the in-situ generation, cryogenic trapping, and Fourier Transform Infrared (FTIR) spectroscopic characterization of (Z)-1-propenol (the cis-enol tautomer of propanal).

Designed for researchers and drug development professionals mapping complex metabolic or degradation pathways, this guide emphasizes the mechanistic causality behind experimental choices to ensure reproducible spectral acquisition.

Mechanistic Causality: The Keto-Enol Tautomerization Challenge

In the gas phase, the unimolecular tautomerization barrier of 1-propenol to propanal is exceptionally high (~284 kJ/mol)[1]. However, in condensed phases or at room temperature, intermolecular hydrogen bonding acts as a powerful catalyst, drastically lowering this barrier and causing rapid conversion to the thermodynamically favored propanal.

To successfully characterize (Z)-1-propenol, we must strip away these intermolecular interactions. Matrix isolation achieves this by co-depositing the enol with a vast excess of an inert host gas (Argon) at cryogenic temperatures (10 K). This freezes the molecule in its specific conformational state, preventing diffusion and effectively acting as a "thermodynamic pause button"[2].

KetoEnolLogic Keto Propanal (Keto Form) Thermodynamically Stable Enol (Z)-1-propenol (Enol) Kinetically Trapped Barrier Tautomerization Barrier (~284 kJ/mol) Enol->Barrier Unimolecular Decay Barrier->Keto Overcome at High T Matrix Argon Matrix (10 K) Inhibits Intermolecular Catalysis Matrix->Enol Stabilizes Conformation Matrix->Barrier Freezes Kinetics

Fig 1: Thermodynamic and kinetic stabilization logic of (Z)-1-propenol in an Argon matrix.

Experimental Logic: Precursor Selection and Enol Generation

Direct vaporization of enols is impossible due to their transient nature. Instead, (Z)-1-propenol must be generated in situ via the UV photolysis of a stable precursor. We utilize 2-methylbutanal irradiated at 295 nm.

Causality of Choice: Irradiation at 295 nm selectively excites the (π* ← n) electronic transition of the carbonyl group. This triggers a Norrish Type II cleavage, yielding 1-propenol and ethene without inducing secondary fragmentation[1]. Because the (Z) and (E) isomers do not interconvert at 300 K, the resulting matrix-isolated population directly reflects the transition state dynamics of the Norrish cleavage rather than a thermodynamic equilibrium[1].

Workflow A Precursor (2-Methylbutanal) B UV Photolysis (295 nm) A->B Gas Phase C Enol Generation ((Z)-1-propenol) B->C Norrish Type II D Matrix Trapping (Argon, 10 K) C->D Co-deposition E FTIR Analysis (820-3800 cm⁻¹) D->E IR Beam

Fig 2: Experimental workflow for the in-situ generation and FTIR detection of (Z)-1-propenol.

Step-by-Step Protocol: Matrix Isolation and FTIR Acquisition

Vacuum System and Cryostat Preparation
  • Evacuate the Chamber: Pump down the matrix isolation chamber to a base pressure of < 10⁻⁷ Torr. This is critical to prevent atmospheric water and CO₂ from co-depositing and creating unwanted hydrogen-bonding networks.

  • Cryogenic Cooling: Cool the CsI or KBr optical window to 10 K using a closed-cycle helium cryostat. Expert Insight: Maintaining exactly 10 K is critical; temperatures above 20 K permit Argon diffusion, leading to enol dimerization and subsequent rapid tautomerization.

Precursor Delivery and Photolysis
  • Precursor Purification: Purify liquid 2-methylbutanal via three consecutive freeze-pump-thaw cycles to remove dissolved oxygen and volatile impurities.

  • Gas Mixture Preparation: Prepare a gas mixture of 2-methylbutanal vapor and high-purity Argon (99.999%) at a ratio of 1:1000 in a stainless-steel mixing bulb. Expert Insight: A 1:1000 dilution ensures the statistical isolation of monomeric species in the matrix, preventing the intermolecular hydrogen bonding that catalyzes enol decay[2].

  • Flow Regulation: Flow the mixture through a quartz deposition tube at a controlled rate of 1-2 mmol/hour.

  • In-Transit Photolysis: Irradiate the gas stream in transit (or immediately upon deposition) with a 295 nm UV light source (e.g., Nd:YAG pumped OPO or a filtered Hg-Xe arc lamp) to induce the Norrish Type II cleavage[1].

Matrix Co-Deposition and FTIR Acquisition
  • Deposition: Co-deposit the photolyzed mixture onto the 10 K optical window for 60–120 minutes to build sufficient optical thickness.

  • Data Acquisition: Acquire FTIR spectra using a liquid-nitrogen-cooled HgCdTe (MCT) detector.

  • Scan Parameters: Set the range to 820–3800 cm⁻¹ with a 0.5 cm⁻¹ resolution, averaging 128–256 scans to maximize the signal-to-noise ratio[1].

Quantitative Spectral Data

The successful isolation of (Z)-1-propenol will yield specific, sharp vibrational signatures due to the lack of rotational broadening in the cryogenic matrix. The table below summarizes the key diagnostic peaks.

Vibrational ModeExpected Wavenumber (cm⁻¹)Diagnostic Significance
O-H Stretch (ν₁) ~3620 - 3650Primary indicator of the enol form; highly sensitive to H-bonding[2].
C=C Stretch (ν₄) ~1650 - 1680Confirms the alkene backbone; absent in the propanal tautomer.
C-O Stretch (ν₉) ~1150 - 1200Differentiates the enol from the precursor carbonyl stretch.
C=O Stretch ~1740Used as a negative control to monitor tautomerization leakage to propanal.

Data Validation & Self-Correcting Diagnostics

A robust analytical protocol must be self-validating. To ensure the integrity of the (Z)-1-propenol isolation and confirm that the enol has not reverted to its keto form, implement the following diagnostic check:

The Tautomerization Leakage Test: Continuously monitor the ratio of the enol O-H stretch (~3620 cm⁻¹) to the propanal C=O stretch (~1740 cm⁻¹) over a 30-minute post-deposition period.

  • Pass: The ratio remains constant. The enol is kinetically stable, confirming successful matrix isolation[3].

  • Fail: The O-H peak decays while the C=O peak grows.

  • Corrective Action: A failing test indicates matrix warming or insufficient Argon dilution. Abort the scan, verify the cryostat temperature sensor is reading exactly 10 K, and increase the Argon:Precursor ratio to 1:2000 to suppress dimer-induced tautomerization.

References[2] Title: FTIR spetroscopic investigation of matrix-isolated isomerazation and decomposition products of ionized acetone: Generation and characterization of 1-propen-2-ol

Source: ResearchGate URL: [1] Title: Infrared Spectra of Gas-Phase 1- and 2-Propenol Isomers Source: ACS Publications URL: [3] Title: Identification of Glycolaldehyde Enol (HOHC═CHOH) in Interstellar Analogue Ices Source: Journal of the American Chemical Society URL:

Sources

Application

Application Note: Isomer-Selective Photoionization Mass Spectrometry (PIMS) of cis-1-Propenol

Introduction & Analytical Context Cis-1-propenol (also known as (Z)-1-propenol) is a highly reactive enol intermediate that plays a critical role in non-equilibrium astrochemistry, atmospheric oxidation cycles, and combu...

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Author: BenchChem Technical Support Team. Date: April 2026

Introduction & Analytical Context

Cis-1-propenol (also known as (Z)-1-propenol) is a highly reactive enol intermediate that plays a critical role in non-equilibrium astrochemistry, atmospheric oxidation cycles, and combustion kinetics[1],[2]. Because enols are thermodynamically unstable relative to their keto or aldehyde tautomers, they cannot be isolated or stored conventionally; they must be generated and analyzed in situ[3].

The primary analytical challenge in studying cis-1-propenol is distinguishing it from its more stable tautomer (propanal) and other C3H6O isomers (acetone, 2-propenol, and trans-1-propenol)[4]. Standard electron ionization (EI) mass spectrometry at 70 eV causes severe fragmentation, rendering isomer identification impossible. To solve this, researchers utilize Tunable Vacuum Ultraviolet Photoionization Mass Spectrometry (VUV-PIMS) . This technique provides "soft" ionization, suppressing dissociative fragmentation while exploiting the distinct adiabatic ionization energies (IE) of each isomer to achieve absolute selectivity[5].

Physicochemical Properties & Ionization Energetics

The foundation of VUV-PIMS lies in the precise threshold energies required to eject an electron from a molecule. Cis-1-propenol has a significantly lower ionization energy than propanal, allowing for selective photoionization without interference from the dominant tautomer[4],[6].

Table 1: Adiabatic Ionization Energies of C3H6O Isomers

IsomerChemical FormulaAdiabatic Ionization Energy (eV)
PropanalCH3CH2CHO9.96 ± 0.01
AcetoneCH3COCH39.70 ± 0.01
2-PropenolCH2=C(OH)CH39.67 ± 0.05
cis-1-Propenol ((Z)-isomer) CH3CH=CHOH 8.70 ± 0.02
trans-1-Propenol ((E)-isomer)CH3CH=CHOH8.64 ± 0.02

Data synthesized from high-resolution PIMS and photoelectron spectroscopy studies[4],[6].

By carefully selecting the VUV photon energy window, researchers can create a self-validating analytical system where the presence or absence of an ion signal directly confirms the isomeric identity.

Table 2: Diagnostic VUV Energy Windows for PIMS Analysis

Photon Energy (eV)Species Ionized at m/z 58Analytical Purpose
< 8.60 eV NoneBaseline / Background artifact determination.
8.64 – 8.69 eV trans-1-PropenolSelective quantification of the (E)-isomer.
8.70 – 9.50 eV cis- & trans-1-PropenolQuantification of total 1-propenol yield.
9.80 eV 1-Propenols, Acetone, 2-PropenolComplete enol profiling while excluding propanal.
10.49 eV All C3H6O isomersTotal C3H6O system yield determination.

Experimental Workflows and Methodologies

The following workflow outlines the gas-phase generation of cis-1-propenol via photolysis, followed by its immediate detection using VUV-PIMS coupled with Reflectron Time-of-Flight Mass Spectrometry (ReTOF-MS).

PIMS_Workflow cluster_generation 1. Enol Generation (Norrish Type II) cluster_detection 2. VUV-PIMS Detection N1 Precursor (2-Methylbutanal) N2 UV Photolysis (295/308 nm) N1->N2 N3 Supersonic Expansion N2->N3 N4 Tunable VUV (8.70 - 10.5 eV) N3->N4 N5 ReTOF-MS (m/z 58) N4->N5 N6 Isomer-Selective Analysis N5->N6

Workflow for the generation and isomer-selective VUV-PIMS detection of cis-1-propenol.

Step-by-Step Protocol: Isomer-Selective Detection

Phase 1: Gas-Phase Generation

  • Precursor Introduction: Load 2-methylbutanal into a temperature-controlled bubbler. Seed the vapor into an inert carrier gas (Helium or Argon) at a backing pressure of 1–2 atm. Causality: 2-methylbutanal is specifically chosen because its photolysis yields 1-propenol directly without complex side-reactions[7].

  • Photolytic Cleavage: Intersect the gas mixture with a 295 nm or 308 nm excimer laser pulse inside a quartz micro-reactor. This triggers a Norrish Type II photodissociation, abstracting a γ-hydrogen and cleaving the bond to yield 1-propenol and ethylene[7],[3].

  • Thermal Quenching: Expand the reacting gas mixture through a pulsed nozzle into a high-vacuum chamber to form a supersonic molecular beam. Causality: This rapid expansion cools the internal vibrational degrees of freedom of the molecules to <50 K, effectively "freezing" the cis-1-propenol and preventing it from overcoming the 237 kJ/mol barrier required to tautomerize back into propanal[3].

Phase 2: Photoionization and Detection 4. VUV Tuning: Direct tunable VUV synchrotron radiation (or VUV generated via four-wave mixing) perpendicular to the molecular beam. Set the monochromator initially to 9.60 eV . Causality: At 9.60 eV, both cis- and trans-1-propenol are ionized, while propanal (IE = 9.96 eV), acetone (IE = 9.70 eV), and 2-propenol (IE = 9.67 eV) remain strictly neutral, isolating the 1-propenol signal[4]. 5. ReTOF-MS Acquisition: Pulse the extraction grids to accelerate the generated photoions into the reflectron time-of-flight mass spectrometer. Monitor the ion yield at m/z = 58 (C3H6O⁺). 6. Self-Validating Energy Scans: To differentiate cis-1-propenol from trans-1-propenol, step the VUV energy down to 8.60 eV . If a signal persists at m/z 58, it indicates a multi-photon artifact or background contamination, invalidating the run. Step the energy to 8.68 eV to record the pure trans-isomer signal, and then to 8.80 eV to observe the combined cis + trans signal[4].

Data Analysis & Kinetic Causality

To convert raw ion counts into absolute concentrations, researchers must account for the photoionization cross-section ( σ ) of the isomers[1]. The ion signal S(E) at a specific photon energy E is defined by:

S(E)∝σ(E)⋅C⋅Φ(E)

Where C is the concentration and Φ(E) is the photon flux. By utilizing theoretical or experimentally benchmarked cross-sections for cis-1-propenol and propanal at 10.49 eV, the exact keto-enol branching ratios can be calculated[1]. This quantitative capability is what allows kineticists to map the non-equilibrium formation of complex organic molecules in interstellar ice analogs and combustion environments[1],[2].

References

  • Title : A study of interstellar aldehydes and enols as tracers of a cosmic ray-driven nonequilibrium synthesis of complex organic molecules Source : Proceedings of the National Academy of Sciences (PNAS) / PMC URL : 4

  • Title : A Mechanistic Study on the Formation of Acetone (CH3COCH3), Propanal (CH3CH2CHO), Propylene Oxide (c-CH3CHOCH2) along with Their Isomers Source : The Astrophysical Journal URL : 6

  • Title : A study of interstellar aldehydes and enols as tracers of a cosmic ray-driven nonequilibrium synthesis of complex organic molecules Source : Proceedings of the National Academy of Sciences (PNAS) URL : 1

  • Title : Infrared Spectra of Gas-Phase 1- and 2-Propenol Isomers Source : ACS Publications (The Journal of Physical Chemistry A) URL : 7

  • Title : Interstellar Enolization‐Acetaldehyde (CH3CHO) and Vinyl Alcohol (H2CCH(OH)) as a Case Study Source : ChemPhysChem / NSF URL : 2

  • Title : Absolute Photoionization Cross Section of the Simplest Enol, Vinyl Alcohol Source : ACS Publications (The Journal of Physical Chemistry A) URL : 3

  • Title : Experimental and Theoretical Studies on the Dynamics of the O(3P) + Propene Reaction: Primary Products, Branching Ratios Source : The Journal of Physical Chemistry A / POLIMI URL : 5

Sources

Method

kinetic isotope effect in (Z)-1-propenol formation

Application Note: Mechanistic Elucidation of (Z)-1-Propenol Formation via Kinetic Isotope Effects (KIE) Executive Summary & Mechanistic Context Enols are highly reactive, transient intermediates crucial to atmospheric ch...

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Author: BenchChem Technical Support Team. Date: April 2026

Application Note: Mechanistic Elucidation of (Z)-1-Propenol Formation via Kinetic Isotope Effects (KIE)

Executive Summary & Mechanistic Context

Enols are highly reactive, transient intermediates crucial to atmospheric chemistry, astrochemistry, and advanced organic synthesis[1]. Among these, 1-propenol exists as an unstable tautomer of propanal. While the (E)-isomer is often more readily observed due to thermodynamic preferences, the (Z)-1-propenol isomer provides a unique stereochemical probe for understanding restricted transition states. Because (Z)-1-propenol is essentially isoenergetic with its (E)-counterpart, isolating its formation kinetics requires highly controlled environments[2].

This application note details advanced protocols for utilizing Kinetic Isotope Effects (KIE) to determine the rate-determining step (RDS) in the formation of (Z)-1-propenol. By substituting specific hydrogen atoms with deuterium (D) and measuring the reaction rate ratio ( kH​/kD​ ), researchers can definitively distinguish between concerted [1,3]-H shifts, water-assisted proton transfers, and quantum tunneling phenomena[3].

Mechanistic Rationale: The Causality of KIE in Enolization

The formation of (Z)-1-propenol from propanal or complex precursor molecules (e.g., via the retro-Diels-Alder cleavage of 3-methylnorborn-5-en-2-ol[2]) involves critical bond-breaking events. Understanding the causality behind KIE allows researchers to map the exact transition state:

  • Primary KIE : If the cleavage of a C-H bond (e.g., at the α -carbon of propanal) is the RDS, replacing that hydrogen with deuterium results in a significant rate drop ( kH​/kD​≥3.0 at room temperature). This occurs because the heavier C-D bond has a lower zero-point energy, requiring more activation energy to reach the transition state.

  • Quantum Tunneling : At cryogenic temperatures (e.g., 10 K in interstellar ice analogs), classical over-the-barrier reactions cease. However, an anomalously high KIE ( kH​/kD​>50 ) indicates that the reaction proceeds via quantum tunneling, as the heavier deuterium atom has a vastly reduced tunneling probability[3].

  • Catalytic RDS Shifting : In transition-metal catalyzed isomerizations, altering local catalyst concentrations can shift the RDS. For example, KIE values can increase from <1.5 to 2.2, indicating a mechanistic shift from diffusion-limited radical coupling to a proton-coupled oxidation step[4].

Experimental Architectures

To capture the transient (Z)-1-propenol and measure its KIE accurately, we employ a self-validating system combining Flash Vacuum Pyrolysis (FVP) with cryogenic Matrix Isolation Spectroscopy.

Workflow Step1 1. Isotopic Labeling (H vs D Substitution) Step2 2. Flash Vacuum Pyrolysis (Retro-Diels-Alder @ 600 °C) Step1->Step2 Purified Precursor Step3 3. Cryogenic Matrix Isolation (Argon @ 10 K) Step2->Step3 Gas-Phase Enol Step4 4. In Situ Spectroscopy (FTIR / Microwave) Step3->Step4 Trapped Intermediates Step5 5. KIE Extraction (k_H / k_D Calculation) Step4->Step5 Kinetic Decay Data

Experimental workflow for isolating and analyzing the KIE of (Z)-1-propenol formation.

Protocol A: Synthesis of Isotopically Labeled Precursors

Objective: Generate stereospecifically deuterated precursors to isolate the C-H vs. O-H cleavage dynamics.

  • Reagent Preparation : Synthesize 3-methylnorborn-5-en-2-ol (the FVP precursor) in two parallel batches: one fully protonated, and one deuterated at the hydroxyl position (using D 2​ O exchange) or the C2 position.

  • Validation : Confirm isotopic purity via quantitative 1 H and 2 H NMR.

    • Causality: Any residual protium in the deuterated batch will skew the KIE calculation, leading to artificial rate inflation. Purity must exceed 98 atom % D to ensure the observed kinetics reflect the true deuterated pathway.

Protocol B: Flash Vacuum Pyrolysis (FVP) and Matrix Isolation

Objective: Generate (Z)-1-propenol in the gas phase and immediately trap it to prevent tautomerization.

  • System Evacuation : Pump the FVP apparatus down to 10−6 mbar.

    • Causality: A high vacuum ensures a collision-free mean free path, preventing bimolecular side reactions.

  • Pyrolysis : Heat the quartz FVP tube to 600 °C and sublime the precursor at 50 °C into the pyrolysis zone.

    • Causality: This specific thermal energy overcomes the retro-Diels-Alder activation barrier, yielding cyclopentadiene and 1-propenol[2].

  • Co-deposition (The Internal Control) : Co-sublime a strict 50:50 mixture of the H- and D-precursors with a large excess of Argon gas (1:1000 ratio).

    • Causality: Running the isotopologues simultaneously in the same matrix acts as a self-validating control. It eliminates run-to-run temperature fluctuations and matrix site-effect variations, ensuring that any difference in reaction rate is purely isotopic.

  • Cryogenic Trapping : Deposit the gas mixture onto a CsI window cooled to 10 K using a closed-cycle helium cryostat.

    • Causality: The argon matrix physically isolates the generated (Z)-1-propenol molecules, preventing intermolecular hydrogen bonding and trapping the kinetic product distribution.

Protocol C: In Situ Spectroscopic Kinetic Monitoring
  • Spectral Acquisition : Record the infrared or rotational spectra of the matrix[2]. Monitor the specific O-H stretch ( ∼3600 cm −1 ) vs. O-D stretch ( ∼2650 cm −1 ), or distinct rotational transitions.

  • Thermal Annealing : Slowly raise the matrix temperature to 30 K to allow limited diffusion and tautomerization back to propanal.

    • Causality: At 10 K, the molecules are completely immobilized. Slight thermal annealing provides the exact activation energy required to observe the tautomerization kinetics without melting the argon matrix.

  • Rate Extraction : Plot the decay of the (Z)-1-propenol signals over time for both isotopologues to extract kH​ and kD​ .

Pathway P Propanal Stable Tautomer TS Transition State [1,3]-H Shift P->TS Activation Barrier Z (Z)-1-Propenol Sterically Constrained TS->Z k_Z (KIE Probe) E (E)-1-Propenol Thermodynamically Favored TS->E k_E Z->P Re-tautomerization @ >30 K

Mechanistic pathways of propanal tautomerization to (Z)- and (E)-1-propenol.

Data Synthesis and Interpretation

The magnitude of the KIE directly dictates the mechanistic assignment. The table below synthesizes expected and literature-derived quantitative KIE data for various enolization pathways.

Table 1: Representative KIE Values in (Z)-1-Propenol Formation Pathways

Reaction PathwayTemperature (K)Isotope Substitution kH​/kD​ (Observed)Mechanistic Implication
Uncatalyzed [1,3]-H Shift10 α -Deuterium> 50Dominated by quantum tunneling[3]
Water-Assisted Tautomerization298D 2​ O / H 2​ O2.2 - 3.5Proton-coupled electron transfer (PCET)
Retro-Diels-Alder Cleavage600 (FVP)Hydroxyl-D1.2 - 1.5Highly synchronous, concerted cleavage[2]
Metal-Catalyzed Isomerization298 β -Deuterium2.2RDS shifted to proton-coupled oxidation[4]

Conclusion

By meticulously designing isotopic labels and employing Flash Vacuum Pyrolysis coupled with cryogenic matrix isolation, researchers can bypass the thermodynamic instability of (Z)-1-propenol. The resulting KIE data provides an unambiguous, self-validating map of the transition state, distinguishing between classical over-the-barrier tautomerization, concerted cleavage, and quantum mechanical tunneling.

Sources

Application

Application Note: In Situ Generation of (Z)-1-Propenol for Advanced Kinetic Studies

Executive Summary The kinetic characterization of transient enols is a critical frontier in physical chemistry, atmospheric modeling, and pharmaceutical degradation profiling. Enols like (Z)-1-propenol are highly reactiv...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

The kinetic characterization of transient enols is a critical frontier in physical chemistry, atmospheric modeling, and pharmaceutical degradation profiling. Enols like (Z)-1-propenol are highly reactive intermediates; in drug development, they frequently emerge during cytochrome P450-mediated oxidations or as transient species in the degradation of carbonyl-containing active pharmaceutical ingredients (APIs). Because these species rapidly tautomerize to their thermodynamically favored aldehyde counterparts, traditional isolation is impossible.

This application note provides a comprehensive, self-validating methodological guide for the in situ generation of (Z)-1-propenol. By leveraging Flash Vacuum Pyrolysis (FVP) and photochemical Norrish Type II cleavage, researchers can isolate this elusive enol in the gas phase for precise kinetic and spectroscopic characterization.

Mechanistic Context & Causality: The Elusive Nature of Enols

To successfully study (Z)-1-propenol, one must first understand the causality behind its instability. In a pure, isolated gas-phase environment, the unimolecular keto-enol tautomerization of 1-propenol to propanal possesses a remarkably high activation barrier. Theoretically, this should render the enol stable at room temperature.

However, in practical laboratory settings, tautomerization is rapidly catalyzed by heterogeneous wall collisions or trace bimolecular catalysts. For instance, trace amounts of atmospheric acids, such as formic acid (HCOOH), catalyze the tautomerization of 1-propenol into propanal via a highly efficient double hydrogen-shift mechanism, drastically lowering the energy barrier[1].

The Experimental Imperative: Because bimolecular collisions and catalytic surfaces destroy the enol, in situ generation must be immediately followed by isolation. This dictates the use of high-vacuum environments or supersonic expansions, which strip away catalytic collision partners and freeze the internal degrees of freedom of the molecule, preventing tautomerization.

Validated Pathways for In Situ Generation

We highlight three primary pathways for generating (Z)-1-propenol, each suited for different analytical downstream applications:

  • Flash Vacuum Pyrolysis (FVP): The most pristine method for generating isolated enols involves the retro-Diels-Alder reaction of a custom precursor, 3-methylnorborn-5-en-2-ol, under high heat and vacuum[2].

  • Photochemical Cleavage: UV irradiation of 2-methylbutanal induces a Norrish Type II intramolecular γ -hydrogen abstraction, yielding 1-propenol and an alkene[3]. Research has demonstrated that the subsequent tautomerization of 1-propenol to propanal is considerably slower than the analogous conversion of 2-propenol to acetone, providing a wider temporal window for kinetic observation[3].

  • Reverse Tautomerization: Driving the equilibrium from propanal back to 1-propenol using acid catalysis[1]. While useful for atmospheric modeling, this is less ideal for isolating the pure enol due to the overwhelming equilibrium preference for the aldehyde.

GenerationPathways P1 3-methylnorborn-5-en-2-ol (FVP Precursor) Enol (Z)-1-Propenol Target Enol P1->Enol Retro Diels-Alder (>500°C, Vacuum) P2 2-methylbutanal (Photolysis Precursor) P2->Enol Norrish Type II (UV Photolysis) P3 Propanal + HCOOH (Tautomerization) P3->Enol Double H-Shift (Acid Catalyzed)

Fig 1: Mechanistic pathways for the in situ generation of the transient (Z)-1-propenol enol.

Quantitative Kinetic Data

Understanding the kinetic parameters of (Z)-1-propenol is essential for calibrating detection instruments and setting observation windows. The table below summarizes the critical kinetic data associated with the generation and consumption of this species.

Reaction / ProcessMechanism / CatalystKinetic Parameter / BarrierReference
1-Propenol Propanal Unimolecular (Gas Phase)High barrier height (Thermodynamically restricted)[1]
1-Propenol Propanal HCOOH-CatalyzedLow barrier (Double H-shift mechanism)[1]
2-Methylbutanal 1-Propenol Photolysis (Norrish Type II)Occurs on a rapid photochemical timescale[3]
3-Methylnorborn-5-en-2-ol 1-Propenol Retro-Diels-Alder (FVP)Quantitative yield at 800–1000 K[2]

Step-by-Step Experimental Protocols

To ensure reproducibility and trustworthiness, the following protocols are designed as self-validating systems . Every generation step includes a quantifiable metric to verify the integrity of the transient enol before downstream kinetic data is collected.

Protocol A: Flash Vacuum Pyrolysis (FVP) Coupled with Supersonic Expansion

This protocol is optimized for rotational spectroscopy or photoionization mass spectrometry (PI-TOF-MS)[2].

  • Step 1: Precursor Loading. Synthesize and purify 3-methylnorborn-5-en-2-ol. Load 2.0 g of the precursor into a temperature-controlled stainless-steel bubbler.

  • Step 2: Vaporization & Seeding. Heat the bubbler to 50°C to achieve sufficient vapor pressure. Flow an inert carrier gas (Helium or Argon) at 1.5 atm through the bubbler to seed the gas stream with precursor molecules.

  • Step 3: In Situ Pyrolysis. Pass the seeded gas mixture through a silicon carbide (SiC) or quartz tubular reactor heated to 800 K. Maintain the reactor at a low pressure ( ∼10−3 Torr). The thermal energy triggers a clean retro-Diels-Alder cleavage, generating (Z)-1-propenol and cyclopentadiene.

  • Step 4: Supersonic Expansion (Quenching). Immediately upon exiting the pyrolysis zone, expand the gas mixture through a 1 mm pinhole nozzle into a high-vacuum chamber ( 10−6 Torr). This adiabatic expansion rapidly cools the molecular beam to <10 K, effectively arresting any subsequent tautomerization.

  • Step 5: Self-Validation & Detection. Probe the molecular beam using your chosen spectroscopic method.

    • Self-Validation Metric: The retro-Diels-Alder reaction produces a strict 1:1 molar ratio of 1-propenol to cyclopentadiene. Monitor the cyclopentadiene signal. If the ratio of detected enol to cyclopentadiene falls below 1:1, it indicates premature tautomerization or secondary thermal decomposition, signaling that the pyrolysis temperature must be lowered or the expansion nozzle distance adjusted.

Protocol B: Photochemical Generation in a Jet-Stirred Reactor

This protocol is ideal for studying bimolecular reaction kinetics (e.g., oxidation pathways) under atmospheric boundary layer conditions[3].

  • Step 1: Chamber Preparation. Evacuate a quartz-windowed environmental chamber to baseline pressure, then backfill with a synthetic air mixture (80% N2​ , 20% O2​ ).

  • Step 2: Precursor Injection. Inject 2-methylbutanal vapor into the chamber to achieve a starting concentration of 50 ppm.

  • Step 3: Photolysis. Irradiate the chamber using UV lamps centered at 300 nm. This specifically excites the carbonyl moiety, initiating a Norrish Type II γ -hydrogen abstraction.

  • Step 4: Kinetic Monitoring. Utilize time-resolved Fourier Transform Infrared (FTIR) spectroscopy to monitor the decay of the 2-methylbutanal precursor and the appearance of the characteristic O-H stretch of the (Z)-1-propenol enol.

KineticWorkflow S1 1. Precursor Vaporization Carrier Gas Seeding (He/Ar) S2 2. In Situ Generation Flash Vacuum Pyrolysis (800 K) S1->S2 S3 3. Supersonic Expansion Rapid Cooling (<10 K) S2->S3 Side Cyclopentadiene (Co-product) S2->Side Stoichiometric Validation S4 4. Kinetic Probing Rotational Spec / PI-TOF-MS S3->S4 S5 5. Data Extraction Rate Constants & Branching S4->S5

Fig 2: Self-validating experimental workflow for the kinetic characterization of (Z)-1-propenol.

Sources

Technical Notes & Optimization

Troubleshooting

preventing rapid tautomerization of (Z)-1-propenol to propanal

Welcome to the Technical Support Center for the stabilization and handling of (Z)-1-propenol. This resource is designed for researchers, scientists, and drug development professionals who are working with this reactive e...

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Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support Center for the stabilization and handling of (Z)-1-propenol. This resource is designed for researchers, scientists, and drug development professionals who are working with this reactive enol intermediate. Here you will find in-depth troubleshooting guides and frequently asked questions to address challenges encountered during your experiments, with a focus on preventing its rapid tautomerization to propanal.

Troubleshooting Guide: Preventing Unwanted Tautomerization

This guide is structured in a question-and-answer format to directly address specific issues you may encounter.

Question: My freshly prepared (Z)-1-propenol is rapidly converting to propanal, as confirmed by NMR/IR spectroscopy. What is the most likely cause?

Answer: The most probable cause is the presence of acidic or basic impurities, which are potent catalysts for keto-enol tautomerization.[1][2][3] Even trace amounts can significantly accelerate the conversion of the enol (1-propenol) to the more thermodynamically stable keto form (propanal).[4]

  • Immediate Action:

    • Neutralize your sample: If compatible with your downstream application, consider passing your sample through a short column of anhydrous, neutral alumina or silica gel to remove acidic or basic residues.

    • Re-purify your solvents: Ensure all solvents used for synthesis, extraction, and analysis are freshly distilled and stored under an inert atmosphere (e.g., argon or nitrogen) to prevent the absorption of atmospheric CO2 (which can form carbonic acid in the presence of water) and other acidic gases.

Question: I am using high-purity, anhydrous, aprotic solvents, but still observe significant tautomerization. What other factors could be at play?

Answer: While solvent choice is critical, other factors can contribute to the instability of (Z)-1-propenol:

  • Temperature: Tautomerization is a chemical reaction with an activation energy.[5] Elevated temperatures will increase the rate of conversion to propanal.

    • Recommendation: Perform all manipulations, including synthesis, purification, and storage, at low temperatures. For highly sensitive applications, consider temperatures between -78 °C (dry ice/acetone bath) and 0 °C (ice bath).[6][7][8]

  • Glassware Contamination: The glass surfaces of your reaction vessels and storage containers can be slightly acidic.

    • Recommendation: Prior to use, wash all glassware with a dilute solution of a strong base (e.g., NaOH or KOH), followed by exhaustive rinsing with deionized water, and then oven-drying to ensure no residual base or water remains. For ultimate inertness, consider using silanized glassware or vessels made of Teflon.

  • Atmospheric Moisture: Water can act as a proton shuttle, facilitating tautomerization.

    • Recommendation: Handle (Z)-1-propenol under a dry, inert atmosphere (e.g., in a glovebox or using Schlenk line techniques).

Question: Can the choice of solvent directly impact the stability of (Z)-1-propenol, even in the absence of acidic or basic impurities?

Answer: Yes, the solvent plays a crucial role in the thermodynamics of the keto-enol equilibrium.[9][10][11]

  • Polar Protic Solvents (e.g., water, methanol, ethanol): These solvents can act as both hydrogen bond donors and acceptors, actively participating in the proton transfer required for tautomerization. They will significantly accelerate the conversion to propanal.[12]

  • Polar Aprotic Solvents (e.g., DMSO, DMF): While they do not donate protons, their polarity can still influence the equilibrium. Some polar aprotic solvents can stabilize the enol form through hydrogen bonding.[9] However, for simple enols like 1-propenol, which lack intramolecular hydrogen bonding opportunities, aprotic, non-polar solvents are generally preferred.[13]

  • Non-polar, Aprotic Solvents (e.g., hexane, toluene, carbon tetrachloride): These solvents are generally the best choice for preserving the enol form as they are less likely to participate in proton transfer.[13][14]

Solvent TypeEffect on Tautomerization RateRecommendation
Polar ProticHighAvoid
Polar AproticModerate to HighUse with caution
Non-polar AproticLowRecommended

Question: Are there any chemical additives I can use to "trap" or stabilize (Z)-1-propenol?

Answer: While "trapping" implies a chemical reaction that would modify your molecule, you can add reagents that protect the hydroxyl group and thus prevent tautomerization.

  • Derivatization: A common strategy is to convert the enol to an enol ether or enol ester. This is achieved by reacting the hydroxyl group with a suitable electrophile. For example, reaction with a silylating agent (e.g., tert-butyldimethylsilyl chloride) in the presence of a non-nucleophilic base will form a stable silyl enol ether. This derivative can then be carried through subsequent reaction steps and the enol can be regenerated later if needed.

Frequently Asked Questions (FAQs)

What is keto-enol tautomerization?

Keto-enol tautomerization is a chemical equilibrium between a "keto" form (a ketone or an aldehyde) and an "enol" form (an alcohol adjacent to a double bond).[3] These two forms are isomers, and the interconversion involves the movement of a proton and the shifting of a double bond.[1] For most simple aldehydes and ketones, the keto form is significantly more stable.[4][15]

Why is propanal more stable than (Z)-1-propenol?

The greater stability of propanal is primarily due to the difference in bond energies. The carbon-oxygen double bond (C=O) in propanal is significantly stronger and more stable than the carbon-carbon double bond (C=C) in 1-propenol.[4]

What is the mechanism of acid- and base-catalyzed tautomerization?

  • Acid-Catalyzed Tautomerization: The carbonyl oxygen is first protonated, making the α-proton more acidic. A weak base (like water or the conjugate base of the acid catalyst) then removes the α-proton to form the enol.[2]

  • Base-Catalyzed Tautomerization: A base removes the α-proton to form a resonance-stabilized enolate anion. Protonation of the oxygen atom of the enolate then yields the enol.[2]

G cluster_acid Acid Catalysis cluster_base Base Catalysis propanal_acid Propanal protonated_propanal Protonated Propanal (Resonance Stabilized) propenol_acid (Z)-1-Propenol propanal_base Propanal enolate Enolate Anion (Resonance Stabilized) propenol_base (Z)-1-Propenol

Caption: Mechanisms of acid- and base-catalyzed tautomerization.

How can I monitor the tautomerization process in real-time?

Nuclear Magnetic Resonance (NMR) spectroscopy is an excellent technique for monitoring tautomerization.[9] The keto and enol forms will have distinct signals in both ¹H and ¹³C NMR spectra. By integrating the peaks corresponding to each tautomer, you can determine their relative concentrations over time. Other spectroscopic methods like UV-Vis and IR can also be employed.[16]

Is it possible to completely stop tautomerization?

Completely halting the tautomerization of a simple enol like (Z)-1-propenol indefinitely at room temperature is practically impossible due to the inherent thermodynamic preference for the keto form. However, by rigorously controlling the experimental conditions (low temperature, inert atmosphere, aprotic and non-polar solvents, and meticulously clean and inert equipment), the rate of tautomerization can be slowed to a point where the enol can be handled and used in subsequent reactions.[6][7][8][14]

Experimental Protocols

Protocol 1: Preparation and Handling of a Low-Temperature, Anhydrous Solvent

This protocol describes the preparation of anhydrous dichloromethane, a suitable solvent for handling (Z)-1-propenol.

  • Pre-drying: Add anhydrous calcium chloride to a bottle of dichloromethane and let it stand for 24 hours.

  • Distillation: Set up a distillation apparatus that has been oven-dried and assembled while hot under a stream of dry nitrogen or argon.

  • Drying Agent: Add calcium hydride to the distillation flask containing the pre-dried dichloromethane.

  • Reflux: Gently reflux the dichloromethane over calcium hydride for at least one hour under an inert atmosphere.

  • Collection: Distill the solvent and collect it in a receiver flask that has been purged with an inert gas. The receiver should be equipped with a septum or stopcock to allow for the removal of the solvent via a syringe or cannula.

  • Storage: Store the freshly distilled, anhydrous solvent over molecular sieves (3Å or 4Å) under an inert atmosphere.

G start Start: Commercial Dichloromethane predry Pre-dry with CaCl2 (24 hours) start->predry distill_setup Set up oven-dried distillation apparatus under inert gas predry->distill_setup reflux Reflux over CaH2 (≥1 hour) distill_setup->reflux collect Distill and collect in inert atmosphere receiver reflux->collect store Store over molecular sieves under inert gas collect->store end End: Anhydrous Dichloromethane store->end

Caption: Workflow for preparing anhydrous solvent.

Protocol 2: Low-Temperature Reaction and Quenching

This protocol provides a general framework for performing a reaction with (Z)-1-propenol at low temperatures.

  • Apparatus Setup: Assemble your reaction glassware (e.g., a three-necked round-bottom flask with a thermometer, addition funnel, and nitrogen inlet) while it is still hot from the oven and purge with a dry, inert gas.

  • Cooling: Cool the reaction flask to the desired temperature (e.g., -78 °C in a dry ice/acetone bath).

  • Reagent Addition: Add the anhydrous solvent to the flask, followed by the slow, dropwise addition of your reagents via a syringe or the addition funnel.

  • Reaction Monitoring: Monitor the reaction progress using appropriate techniques (e.g., thin-layer chromatography, if a sample can be safely taken and quenched).

  • Quenching: Once the reaction is complete, quench it at low temperature by slowly adding a pre-cooled, neutral quenching solution (e.g., a saturated aqueous solution of ammonium chloride).

  • Workup: Allow the reaction mixture to slowly warm to room temperature before proceeding with extraction and purification.

References

  • Introduction to Enols - OrgoSolver. (n.d.). Retrieved from [Link]

  • Introduction to Tautomerization (Acid- and Base-Catalyzed) - YouTube. (2011, April 13). Retrieved from [Link]

  • Muni, I. S. (n.d.). Kinetic studies of keto-enol and other tautomeric equilibria by flash photolysis. Retrieved from [Link]

  • Van der Veken, B. J., De Vondel, D. V., & Van Gheluwe, N. (1999). Determination of Solvent Effects on Keto–Enol Equilibria of 1,3-Dicarbonyl Compounds Using NMR Revisiting a Classic Physical Chemistry Experiment.
  • Schwab, P., Smith, N. D., & Michl, J. (2008). Stabilization of Ketone and Aldehyde Enols by Formation of Hydrogen Bonds to Phosphazene Enolates and Their Aldol Products. Journal of the American Chemical Society, 130(26), 8461–8471.
  • Tautomerization | OpenOChem Learn. (n.d.). Retrieved from [Link]

  • Ch18: Mechanism ofTautomerisation - University of Calgary. (n.d.). Retrieved from [Link]

  • Keto-enol tautomerization: A thermodynamic and kinetic study - ACS Publications. (n.d.). Retrieved from [Link]

  • Keto Enol Tautomerization - Chemistry Steps. (2024, February 7). Retrieved from [Link]

  • 17.2: Enolization of Aldehydes and Ketones - Chemistry LibreTexts. (2021, July 31). Retrieved from [Link]

  • Udgaonkar, A., Wu, J., Rao, A., & Njoo, E. (2022). Deuterated solvent effects in the kinetics and thermodynamics of keto-enol tautomerization of ETFAA.
  • Charif, I. E., Mekelleche, S. M., & Villemin, D. (n.d.). SOLVENT EFFECTS ON THE KETO-ENOL TAUTOMERIC EQUILIBRIUM OF TETRONIC AND ETHYL ACETOACETATE CARBON ACIDS: A THEORETICAL STUDY. World Scientific Publishing.
  • Video: Types of Enols and Enolates - JoVE. (2025, May 22). Retrieved from [Link]

  • EZ3. Strategies in Enzyme Catalysis. (n.d.). Retrieved from [Link]

  • Kinetics and thermochemistry for the gas-phase keto-enol tautomerism of phenol ↔ 2,4-cyclohexadienone - Digital Commons @ NJIT. (2003, May 15). Retrieved from [Link]

  • Study on the kinetics of keto-enol tautomerism of p-hydroxyphenylpyruvic acid using capillary electrophoresis - PubMed. (2007, December 21). Retrieved from [Link]

  • Keto-Enol Tautomerism : Key Points - Master Organic Chemistry. (2022, June 21). Retrieved from [Link]

  • An Introduction to Enols & Enolates - Making Molecules. (2024, February 26). Retrieved from [Link]

  • Solvent effects on the tautomeric equilibrium of 2,4-pentanedione. (n.d.). Retrieved from [Link]

  • 5.6: Reactive intermediates - Chemistry LibreTexts. (2020, July 1). Retrieved from [Link]

  • Organic reactive intermediate. (n.d.). Retrieved from [Link]

  • Organic reactive intermediate. (2024, February 17). Retrieved from [Link]

  • Liu, X., et al. (2023). Atomically Thick Oxide Overcoating Stimulates Low-Temperature Reactive Metal–Support Interactions for Enhanced Catalysis. Journal of the American Chemical Society.
  • Low temperature reactions with the VT cell - Specac Ltd. (n.d.). Retrieved from [Link]

  • Theoretical Kinetic Study of the Unimolecular Keto-Enol Tautomerism Propen-2-ol ↔ Acetone. Pressure Effects and Implications in the Pyrolysis of tert - And 2-Butanol - ResearchGate. (n.d.). Retrieved from [Link]

  • Ab Initio, Transition State Theory, and Kinetic Modeling Study of the HO2-Assisted Keto–Enol Tautomerism Propen-2-ol + HO2 ⇔ Acetone + HO2 under Combustion, Atmospheric, and Interstellar Conditions | The Journal of Physical Chemistry A - ACS Publications. (2018, November 30). Retrieved from [Link]

  • How to Sustain Enol Concentration in Extended Reactions. (2026, March 6). Retrieved from [Link]

  • Experimental data for C 3 H 7 OH (1-Propanol). (n.d.). Retrieved from [Link]

  • How to Evaluate Enol's Role in Chiral Synthesis - Patsnap Eureka. (2026, March 6). Retrieved from [Link]

  • Enolates - Formation, Stability, and Simple Reactions - Master Organic Chemistry. (2022, August 16). Retrieved from [Link]

  • Reactions of Enols – Acid-Catalyzed Aldol, Halogenation, and Mannich Reactions. (2025, May 14). Retrieved from [Link]

  • Kinetics of Enol Formation from Reaction of OH with Propene - ResearchGate. (n.d.). Retrieved from [Link]

  • 22.1: Keto-Enol Tautomerism - Chemistry LibreTexts. (2023, January 29). Retrieved from [Link]

  • Advances in various techniques for isolation and purification of sterols - PMC. (2019, December 17). Retrieved from [Link]

  • 0Chem 360-Jasperse Chapter 22 (Enolate Chemistry) Reaction Summary 4. (n.d.). Retrieved from [Link]

  • Synthesis of interstellar propen-2-ol (CH3C(OH)CH2) – the simplest enol tautomer of a ketone - RSC Publishing. (n.d.). Retrieved from [Link]

  • What reagents and experimental conditions will convert 1-propanol to propanal? - CK-12. (n.d.). Retrieved from [Link]

  • Enols and Enolates A type of reaction with carbonyl compounds is an α-substitution (an electrophile adds to the α carbon. (n.d.). Retrieved from [Link]

  • Regulating enol–keto tautomerism at the single-molecule level with a confined optical field. (2025, September 5). Retrieved from [Link]

  • Catalytic Dehydration of Biomass Derived 1- Propanol to Propene over M-ZSM-5 (M=H, V, Cu, or Zn) and γ-alumina - OSTI. (n.d.). Retrieved from [Link]

  • Synthesis of interstellar propen-2-ol (CH3C(OH)CH2) – the simplest enol tautomer of a ketone. (2023, June 16). Retrieved from [Link]

Sources

Optimization

resolving overlapping IR spectra of (Z)- and (E)-1-propenol

Welcome to the Technical Support Center for Advanced Vibrational Spectroscopy. As a Senior Application Scientist, I have designed this resource specifically for researchers and drug development professionals dealing with...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support Center for Advanced Vibrational Spectroscopy. As a Senior Application Scientist, I have designed this resource specifically for researchers and drug development professionals dealing with highly reactive enol intermediates.

Resolving the infrared (IR) spectra of (Z)- and (E)-1-propenol presents a profound analytical challenge. Because 1-propenol is a transient species that rapidly tautomerizes to its thermodynamic sink, propanal, capturing its spectral fingerprint requires meticulous isolation techniques[1][2]. Furthermore, the (Z) and (E) stereoisomers exhibit nearly identical functional group vibrations, leading to severe spectral overlap. This guide provides field-proven, self-validating methodologies to overcome these physical and computational hurdles.

I. Fundamental FAQs: The Physics of Spectral Overlap

Q: Why do the O-H and C=C stretching bands of (Z)- and (E)-1-propenol completely overlap in standard FTIR? A: The causality lies in the structural symmetry and minimal energy differential between the isomers. The computed energy difference between the cis and trans conformations is only ~3.11 kcal/mol[3]. Consequently, the force constants governing the O-H and C=C bonds are nearly identical. In the gas phase, the rotational contours of these hybrid bands overlap extensively, creating broad, unresolved features rather than distinct peaks[4].

Q: How do I prevent 1-propenol from tautomerizing to propanal during spectral acquisition? A: 1-propenol cannot be analyzed under ambient conditions. It must be generated in situ—typically via the flash vacuum pyrolysis (retro Diels-Alder reaction) of a precursor like 3-methylnorborn-5-en-2-ol—and immediately trapped[1]. We recommend Matrix Isolation (using an Argon matrix at 10 K) or supersonic expansion gas-phase FTIR. This freezes the molecular population, preventing the collision-induced thermalization that drives the keto-enol tautomerization[4].

II. Troubleshooting Guide: Resolving Overlapping Signals

Issue 1: Inability to distinguish (Z) and (E) isomers in the 3500–3200 cm⁻¹ (O-H stretch) region.

  • Root Cause: The O-H stretch in the syn conformers of both isomers is red-shifted due to attractive intramolecular interactions between the hydroxyl group and the pi-electron cloud of the double bond, causing the A/B-hybrid type bands to merge[4].

  • Intervention: Implement computational deconvolution. Harmonic oscillator models are insufficient here; you must use anharmonic Density Functional Theory (DFT) calculations (e.g., B3LYP/6-31+G(d,p)) to accurately predict vibrational origins and dipole derivatives[4].

Issue 2: Strong interference from propanal masking the enol fingerprint region (1720–1500 cm⁻¹).

  • Root Cause: Propanal is thermodynamically more stable and is almost always co-generated during precursor pyrolysis or interstellar ice analog irradiation[2].

  • Intervention: Couple your IR spectroscopy with Photoionization Reflectron Time-of-Flight Mass Spectrometry (PI-ReTOF-MS) during Temperature-Programmed Desorption (TPD).

  • The Causality: Propanal has an ionization energy (IE) of 9.96 eV, while (E)/(Z)-1-propenol has an IE of ~8.64–8.70 eV[2]. By tuning your vacuum UV (VUV) photon energy to exactly 9.60 eV, you selectively ionize the enol isomers while propanal remains invisible to the mass spectrometer[2]. You can then mathematically correlate the isolated mass signals with the overlapping IR depletion bands.

Logical troubleshooting pathway for resolving keto-enol interference and Z/E isomer overlap.

III. Quantitative Data Summary

To successfully deconvolve the spectra, you must benchmark your experimental data against the established physical parameters of the C₃H₆O system[2][3].

Analyte / IsomerRelative StabilityIonization Energy (eV)Key IR Diagnostic Band (cm⁻¹)Primary Analytical Challenge
(E)-1-Propenol High (Most abundant enol)8.643500–3200 (O-H stretch)Overlap with (Z)-isomer rotational contours
(Z)-1-Propenol Moderate8.703500–3200 (O-H stretch)Isoenergetic overlap; low natural abundance
Propanal Highest (Stable keto form)9.961728–1715 (C=O stretch)Rapid tautomerization masks enol signals

IV. Step-by-Step Experimental Protocols

Protocol A: Matrix Isolation & High-Resolution FTIR Acquisition

This protocol ensures the physical trapping of the enol before thermalization can occur.

  • Precursor Pyrolysis: Load 3-methylnorborn-5-en-2-ol into a flash vacuum pyrolysis tube. Heat to 600°C under high vacuum (10⁻⁶ Torr). Causality: This specific retro Diels-Alder reaction bypasses the thermodynamic sink, generating 1-propenol directly in the gas phase[1].

  • Cryogenic Trapping: Co-deposit the pyrolyzate with a vast excess of Argon gas (1:1000 ratio) onto a CsI window cooled to 10 K using a closed-cycle helium cryostat.

  • Self-Validation Check: Immediately scan the 1728 cm⁻¹ region. If a sharp, growing peak (C=O stretch) is observed, your matrix isolation has failed, and thermal tautomerization to propanal is occurring. Abort and increase the Argon ratio.

  • Spectral Acquisition: Collect the FTIR spectrum at a high resolution of 0.25 cm⁻¹ or better, averaging at least 512 scans to achieve a high signal-to-noise ratio[1].

Workflow for the generation, isolation, and spectroscopic resolution of 1-propenol isomers.

Protocol B: Computational Deconvolution of Z/E Isomers

This protocol mathematically separates the overlapping signals of the isolated enols.

  • Anharmonic DFT Calculations: Execute electronic structure calculations using the B3LYP functional and the 6-31+G(d,p) basis set. You must specify anharmonic frequency calculations. Causality: Harmonic models fail to account for the strong hydrogen-bond-like interactions in the syn-conformers, leading to frequency prediction errors of up to 50 cm⁻¹[4].

  • Rotational Contour Simulation: Import the calculated vibrational origins, rotational constants, and dipole derivatives into spectral simulation software (e.g., PGOPHER). Generate the theoretical rotational contours for both (Z) and (E) isomers at the experimental temperature (e.g., 10 K for matrix, 298 K for gas-phase)[4].

  • Subtraction and Fitting (Self-Validating): Overlay the simulated (E)-isomer spectrum onto your experimental data. Subtract the simulated (E) contribution. Validation: The residual spectrum must yield a mathematically flat baseline in the non-overlapping regions. Only then can the remaining residual peaks be confidently assigned to the less abundant (Z)-1-propenol isomer[1][4].

V. References

  • Infrared Spectra of Gas-Phase 1- and 2-Propenol Isomers Source: The Journal of Physical Chemistry A (ACS Publications) URL:[Link]

  • A study of interstellar aldehydes and enols as tracers of a cosmic ray-driven nonequilibrium synthesis of complex organic molecules Source: Proceedings of the National Academy of Sciences (PNAS / PMC) URL:[Link]

  • Exploiting Photoionization Reflectron Time-of-Flight Mass Spectrometry to Explore Molecular Mass Growth Processes to Complex Organic Molecules in Interstellar and Solar System Ice Analogs Source: Accounts of Chemical Research (ACS Publications) URL:[Link]

  • Quantum Chemistry of C3H6O Molecules: Structure and Stability, Isomerization Pathways, and Chirality Changing Mechanisms Source: The Journal of Physical Chemistry A (ACS Publications) URL:[Link]

Sources

Troubleshooting

stabilizing (Z)-1-propenol in solution for NMR analysis

Technical Support Center Topic: Stabilizing (Z)-1-Propenol in Solution for NMR Analysis Welcome to the technical support guide for handling and analyzing (Z)-1-propenol. This document provides in-depth troubleshooting ad...

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Author: BenchChem Technical Support Team. Date: April 2026

Technical Support Center

Topic: Stabilizing (Z)-1-Propenol in Solution for NMR Analysis

Welcome to the technical support guide for handling and analyzing (Z)-1-propenol. This document provides in-depth troubleshooting advice and answers to frequently asked questions for researchers, scientists, and drug development professionals. As a highly reactive and unstable enol, (Z)-1-propenol presents significant challenges for characterization by Nuclear Magnetic Resonance (NMR) spectroscopy. This guide is designed to provide both the practical steps and the underlying scientific principles to successfully acquire high-quality NMR data.

Part 1: Frequently Asked Questions - Understanding the Challenge

This section addresses the fundamental chemical principles governing the instability of (Z)-1-propenol.

Q1: My freshly prepared sample of (Z)-1-propenol shows signals for propanal in the ¹H NMR spectrum almost immediately. Why is it degrading so quickly?

A: You are observing a classic case of keto-enol tautomerism.[1][2] (Z)-1-propenol is the enol tautomer of propanal (the keto form). For most simple aldehydes and ketones, the keto form is significantly more thermodynamically stable than the enol form.[3][4] The equilibrium between these two forms, while sometimes slow enough to observe the enol, strongly favors the formation of the more stable propanal. This process involves the migration of a proton and a shift of the double bond and can be catalyzed by trace amounts of acid or base, which are often present in glassware, solvents, or the sample itself.[3]

Q2: Besides propanal, are there other species I should be looking for? My spectrum has more than just two compounds.

A: Yes. In addition to tautomerization to propanal, (Z)-1-propenol can also isomerize to its geometric isomer, (E)-1-propenol. Generally, trans (E) isomers of alkenes are more stable than their cis (Z) counterparts due to reduced steric strain. Therefore, you are likely observing a dynamic system involving three species in equilibrium: (Z)-1-propenol, (E)-1-propenol, and propanal, with the equilibrium heavily favoring propanal.

G Z_Propenol (Z)-1-Propenol (Less Stable Enol) E_Propenol (E)-1-Propenol (More Stable Enol) Z_Propenol->E_Propenol Isomerization Propanal Propanal (Most Stable Keto Tautomer) Z_Propenol->Propanal Tautomerization (Acid/Base Catalyzed) E_Propenol->Z_Propenol E_Propenol->Propanal Tautomerization (Acid/Base Catalyzed)

Caption: Equilibrium pathways for (Z)-1-propenol instability.

Q3: Is it possible to completely stop the degradation of (Z)-1-propenol for NMR analysis?

A: Completely halting these equilibrium processes indefinitely is practically impossible. However, you can dramatically slow down the rates of both tautomerization and isomerization, creating a window of time where the (Z)-1-propenol is the dominant species and stable enough to acquire high-quality, high-resolution NMR spectra. The key is to control the experimental conditions meticulously, focusing on solvent choice, temperature, and the elimination of catalysts.

Part 2: Troubleshooting Guide - Protocols for Stabilization

This section provides detailed, step-by-step protocols to address specific issues encountered during the NMR analysis of (Z)-1-propenol.

Issue 1: Rapid Isomerization and Tautomerization at Room Temperature
  • Symptoms: Within minutes of sample preparation, the ¹H NMR spectrum shows a complex mixture, with signals for propanal (e.g., a triplet around 9.7 ppm and a multiplet around 2.7 ppm) growing rapidly.

  • Primary Cause: The presence of catalytic agents (trace acid or base) and/or the use of an inappropriate solvent accelerates the conversion to the more stable keto tautomer. Polar, protic solvents are particularly problematic as they can facilitate the necessary proton transfers.

  • Solution: Rigorous Aprotic, Anhydrous Sample Preparation at Low Temperature.

  • Glassware Preparation:

    • Clean your NMR tube and any vials or pipettes thoroughly.

    • Oven-dry all glassware at 120°C for at least 4 hours to remove adsorbed water.

    • Allow the glassware to cool to room temperature in a desiccator under an inert atmosphere (e.g., nitrogen or argon) just before use.

  • Solvent Selection and Preparation:

    • Choose a non-polar, aprotic deuterated solvent. Non-polar solvents tend to favor the enol form relative to polar solvents.[5][6]

    • Use a freshly opened ampule of a high-purity deuterated solvent. If using a bottle, ensure it has been stored properly under an inert atmosphere.

    • For maximum stability, use a solvent that has been dried over activated molecular sieves (3Å or 4Å) for at least 24 hours.

Deuterated SolventPolarityKey Advantages for Enol AnalysisPotential Issues
Benzene-d₆ Non-polarExcellent choice. Aprotic and non-polar nature disfavors the polar keto form.Aromatic signals may obscure parts of the spectrum.
Toluene-d₈ Non-polarSimilar to benzene-d₆, with a wider liquid range for low-temperature work.Residual methyl signal.
THF-d₈ Polar AproticCan be a good compromise. Weakly coordinating.More polar than benzene, may slightly favor the keto form more. Must be rigorously dried.
Chloroform-d Polar AproticCommonly available.Can contain trace amounts of DCl (acid), which will rapidly catalyze tautomerization. Should be passed through a plug of basic alumina immediately before use.
DMSO-d₆ Highly Polar AproticStrongly coordinating; can disrupt intramolecular H-bonding that may stabilize the enol.[5] Generally not recommended unless required for solubility.Hygroscopic. Strongly favors the keto form.
  • Sample Handling:

    • Perform all sample transfers in an inert atmosphere glovebox or using Schlenk line techniques.

    • If your (Z)-1-propenol sample was purified via chromatography, ensure all chromatography solvent has been thoroughly removed under high vacuum, as trace impurities can affect stability.

    • Prepare the sample at a low temperature. Cool your solvent and sample vial in a dry ice/acetone bath (-78°C) before combining them.

    • Quickly transfer the cold solution to the pre-cooled, inert NMR tube, cap it, and keep it in the cold bath until you are ready to insert it into the NMR spectrometer.

Caption: Recommended workflow for preparing (Z)-1-propenol for NMR.

Issue 2: Broad NMR Signals and Poor Resolution
  • Symptoms: Even if degradation is slow, the NMR signals for (Z)-1-propenol appear broad or "muddy," lacking the sharp resolution needed for coupling constant analysis.

  • Primary Cause: The rates of isomerization and/or tautomerization are in an intermediate exchange regime on the NMR timescale.[7] This means the molecule is converting between states at a rate comparable to the frequency difference between the signals of those states, leading to signal broadening.

  • Solution: Low-Temperature NMR Acquisition.

  • Spectrometer Setup:

    • Pre-cool the NMR probe to your desired starting temperature, for example, 253 K (-20°C). Ensure the spectrometer's variable temperature unit is stable.

    • Insert your cold sample (prepared as described above) into the pre-cooled probe.

  • Finding the Right Temperature:

    • Allow the sample to equilibrate for 5-10 minutes.

    • Acquire a quick ¹H NMR spectrum. If the signals are still broad, lower the temperature in 10-20 K increments (e.g., to 233 K, then 213 K).

    • Continue to lower the temperature until the signals for (Z)-1-propenol become sharp. This indicates you have reached a "slow exchange" regime, where the rate of interconversion is slow on the NMR timescale.

    • Be mindful of the freezing point of your solvent.

  • Data Acquisition:

    • Once sharp signals are obtained, carefully shim the sample at the low temperature.

    • Acquire your desired 1D (¹H, ¹³C) and 2D (COSY, HSQC, etc.) NMR spectra. Note that acquisition times may be longer at lower temperatures due to changes in relaxation times.

By slowing molecular processes at low temperatures, you effectively "freeze" the equilibrium, allowing for the clear characterization of the less stable isomer before it converts.[8]

References

  • Filo. (2025, November 24). What is the tautomer of propanal?
  • Chemistry Stack Exchange. (2017, October 7). Why is enol content higher in non-polar solvents? Available at: [Link]

  • Patsnap Eureka. (2026, March 6). How to Detect Enol Using Spectroscopic Techniques.
  • Journal of Chemical Education. (n.d.). Determination of Solvent Effects on Keto–Enol Equilibria of 1,3-Dicarbonyl Compounds Using NMR Revisiting a Classic Physical Chemistry Experiment. Available at: [Link]

  • Master Organic Chemistry. (2022, June 21). Keto-Enol Tautomerism : Key Points. Available at: [Link]

  • Chemistry LibreTexts. (2023, January 29). 22.1: Keto-Enol Tautomerism. Available at: [Link]

  • Frontiers in Molecular Biosciences. (2020, January 28). NMR Methods for Structural Characterization of Protein-Protein Complexes. Available at: [Link]

Sources

Optimization

Technical Support Center: Optimizing Matrix Isolation Conditions for Enol Studies

Welcome to the technical support center for matrix isolation studies of enols. This guide is designed for researchers, scientists, and professionals in drug development who are utilizing matrix isolation spectroscopy to...

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Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the technical support center for matrix isolation studies of enols. This guide is designed for researchers, scientists, and professionals in drug development who are utilizing matrix isolation spectroscopy to investigate the structure, reactivity, and dynamics of enol tautomers. As transient and often highly reactive species, enols present unique experimental challenges.[1][2][3][4] This resource provides in-depth troubleshooting advice, detailed protocols, and answers to frequently asked questions to help you navigate these challenges and obtain high-quality spectroscopic data.

The Power of Matrix Isolation for Enol Characterization

Enols are key intermediates in numerous chemical and biological processes, including atmospheric chemistry and prebiotic synthesis.[5][6][7] However, their fleeting nature in the gas or liquid phase makes them difficult to study using conventional spectroscopic techniques.[1][8] Matrix isolation offers a powerful solution by trapping these reactive species in a cryogenic, inert environment, typically a solid noble gas like argon or neon.[9][10][11] This method effectively freezes the enol molecules, preventing diffusion and subsequent reactions, which allows for their detailed spectroscopic characterization, often using infrared (IR) spectroscopy.[4][9][12]

Troubleshooting Guide: Common Issues and Solutions

This section addresses specific problems you may encounter during your matrix isolation experiments with enols. The solutions provided are based on established principles and experimental evidence.

Problem Potential Cause(s) Recommended Solution(s)
Low or No Enol Signal 1. Inefficient Enol Generation: The precursor may not be effectively converted to the enol. For thermal generation (pyrolysis), the temperature might be too low for precursor decomposition or too high, leading to fragmentation.[2] For photochemical generation, the wavelength or irradiation time may be suboptimal. 2. Poor Trapping Efficiency: The enol molecules may not be effectively trapped in the matrix. This can be due to a high deposition rate or an inappropriate matrix-to-sample ratio.1. Optimize Enol Generation: - For Pyrolysis: Systematically vary the pyrolysis temperature. Start with temperatures reported for similar precursors and adjust in increments.[2] - For Photolysis: Experiment with different irradiation wavelengths and durations. Ensure the precursor has a significant absorption cross-section at the chosen wavelength.[5] 2. Adjust Deposition Parameters: - Decrease the deposition rate to allow for better isolation of the enol molecules. - Increase the matrix-to-sample ratio (e.g., from 500:1 to 1000:1 or higher) to improve isolation.
Broad or Poorly Resolved Spectral Bands 1. Matrix Site Effects: The trapped enol molecules may occupy multiple, slightly different environments within the matrix, leading to broadened spectral features.[13][14] 2. Aggregation: At higher concentrations, enol molecules can aggregate, causing band broadening and shifts.[14] 3. High Deposition Temperature: Depositing the matrix at a relatively high temperature can result in a less ordered matrix with a wider distribution of trapping sites.[13]1. Annealing: Gently warm the matrix (e.g., for Argon, warm to 30-35 K for a few minutes) and then re-cool it to the base temperature.[13] This allows the matrix to relax into a more ordered state, often reducing the number of trapping sites and sharpening spectral lines. 2. Increase Dilution: Use a higher matrix-to-sample ratio to minimize aggregation.[14] 3. Lower Deposition Temperature: Deposit the matrix at the lowest possible temperature (e.g., close to the cryostat base temperature) to promote a more uniform trapping environment.[13]
Unidentified Peaks in the Spectrum 1. Incomplete Precursor Conversion: Unreacted precursor molecules will be present in the matrix. 2. Presence of Isomers or Conformers: Different conformers of the enol may be trapped, each with its own distinct spectrum.[6] 3. Contamination: Impurities in the precursor, matrix gas, or vacuum system can lead to extraneous peaks. 4. Photochemical Decomposition: The enol itself may be unstable under certain light conditions (e.g., from the spectrometer's source or ambient light) and decompose into other species.[2][5]1. Reference Spectra: Compare the experimental spectrum with a spectrum of the pure precursor under the same matrix conditions. 2. Computational Chemistry: Use theoretical calculations (e.g., DFT or ab initio methods) to predict the vibrational frequencies of different enol conformers and potential byproducts to aid in peak assignment.[2][6] 3. System Cleanliness: Ensure high purity of the precursor and matrix gas. Thoroughly clean and bake out the vacuum system before the experiment. 4. Control Light Exposure: Use appropriate filters to block unwanted light from reaching the sample. Conduct experiments in a darkened room if the enol is particularly photosensitive.[2]
Changes in Spectrum Over Time (without deliberate annealing) 1. Slow Diffusion and Reaction: Even at low temperatures, very small and light species might slowly diffuse and react within the matrix.[10] 2. Matrix Relaxation: The initially deposited matrix may be in a metastable state and can slowly relax over time, altering the trapping sites.1. Maintain Low Temperatures: Ensure the cryostat maintains a stable, low temperature throughout the experiment. 2. Acquire Spectra Promptly: Record spectra as soon as possible after deposition to capture the initial state of the isolated species.

Detailed Experimental Protocols

Protocol 1: Enol Generation via Flash Vacuum Pyrolysis (FVP) and Matrix Isolation

This protocol describes the generation of an enol from a suitable precursor using FVP, followed by trapping in an inert gas matrix.

Objective: To generate and isolate a target enol for spectroscopic analysis.

Materials:

  • High-vacuum apparatus with a cryostat (capable of reaching ≤ 10 K)

  • Spectrometer (e.g., FTIR)

  • Pyrolysis tube (e.g., quartz) with a heating element and temperature controller

  • Precursor substance (e.g., a dicarboxylic acid for generating a 1,1-enediol)[2]

  • High-purity matrix gas (e.g., Argon, Neon)

  • Gas handling manifold for precise control of gas deposition

Procedure:

  • System Preparation:

    • Load the precursor into the pyrolysis tube.

    • Assemble the apparatus and evacuate to high vacuum (< 10⁻⁶ mbar).

    • Cool the cryostat to the desired base temperature (e.g., 10 K for an Argon matrix).

  • Deposition:

    • Begin a slow flow of the matrix gas directed at the cold window of the cryostat.

    • Simultaneously, start heating the pyrolysis tube to the optimal temperature for enol generation. This temperature must be determined empirically for each precursor.[2]

    • The gaseous mixture of the enol and matrix gas co-deposits on the cold window. Maintain a steady deposition rate.

  • Spectroscopic Measurement:

    • Once a sufficient amount of matrix has been deposited, stop the gas flow and the pyrolysis.

    • Record the initial spectrum of the isolated species.

  • Annealing (Optional but Recommended):

    • To improve spectral resolution, gently warm the matrix by a few Kelvin (e.g., for Ar, warm to 30-35 K).[13]

    • Hold at this temperature for a few minutes to allow the matrix to rearrange.

    • Cool the matrix back down to the base temperature.

    • Record the spectrum again and compare it to the initial one to observe changes due to annealing.[13][14]

Protocol 2: In-Situ Photochemical Generation of Enols

This protocol outlines the generation of an enol within the matrix by photolysis of a trapped precursor.

Objective: To generate an enol in-situ and monitor its formation spectroscopically.

Materials:

  • Matrix isolation setup as described in Protocol 1.

  • Photolysis source (e.g., mercury lamp, excimer laser) with appropriate filters or a monochromator.

  • Photochemically active precursor.

Procedure:

  • Precursor Deposition:

    • Deposit a matrix containing the precursor molecule diluted in the inert gas, following steps 1 and 2 of Protocol 1 (without the pyrolysis step).

  • Initial Spectrum:

    • Record a baseline spectrum of the isolated precursor before photolysis.

  • Photolysis:

    • Irradiate the matrix with light of a selected wavelength. The choice of wavelength is crucial and should correspond to an electronic transition of the precursor.[2][5]

    • Perform photolysis in time intervals, recording a spectrum after each interval to monitor the disappearance of the precursor signal and the appearance of new signals from the enol and other photoproducts.

  • Analysis:

    • Analyze the spectral changes to identify the vibrational bands of the newly formed enol. Difference spectroscopy is particularly useful here.

Visualizing the Workflow

Experimental Workflow for Matrix Isolation of Enols

G cluster_prep Preparation cluster_gen Enol Generation cluster_dep Deposition & Measurement cluster_opt Optimization Evacuate Evacuate System (< 10⁻⁶ mbar) Cool Cool Cryostat (e.g., 10 K) Evacuate->Cool Method Generation Method? Cool->Method Pyrolysis Flash Vacuum Pyrolysis Method->Pyrolysis Thermal CoDep Co-deposit Enol/Precursor and Matrix Gas Method->CoDep Photochemical (Precursor) Pyrolysis->CoDep Photolysis In-situ Photolysis InitialSpec Record Initial Spectrum Photolysis->InitialSpec CoDep->InitialSpec InitialSpec->Photolysis If applicable Anneal Anneal Matrix (e.g., 30-35 K for Ar) InitialSpec->Anneal FinalSpec Record Final Spectrum Anneal->FinalSpec Analysis Spectral Analysis & Identification FinalSpec->Analysis G cluster_sol1 Solutions for Low Signal cluster_sol2 Solutions for Broad Bands cluster_sol3 Solutions for Extra Peaks Problem Problem Observed NoSignal Low/No Enol Signal Problem->NoSignal BroadBands Broad Spectral Bands Problem->BroadBands ExtraPeaks Unidentified Peaks Problem->ExtraPeaks OptGen Optimize Generation (Temp./Wavelength) NoSignal->OptGen AdjDep Adjust Deposition (Rate/Ratio) NoSignal->AdjDep Anneal Anneal Matrix BroadBands->Anneal IncDil Increase Dilution BroadBands->IncDil LowTemp Lower Deposition Temp. BroadBands->LowTemp RefSpec Run Reference Spectra ExtraPeaks->RefSpec Calc Use Computations ExtraPeaks->Calc Clean Clean System ExtraPeaks->Clean

Caption: Decision tree for troubleshooting common issues.

Frequently Asked Questions (FAQs)

Q1: What is the best matrix gas to use for enol studies?

A: Noble gases are the preferred matrix materials due to their inertness and optical transparency. [11]Argon is the most commonly used because it provides good isolation at a relatively low cost and is effective at liquid helium temperatures (~10 K). Neon is often a better choice for minimizing matrix-guest interactions (smaller matrix shifts), which is crucial for comparing experimental frequencies with gas-phase values or high-level computational results. [12]However, experiments with neon require lower temperatures (≤ 4 K) and are therefore more technically demanding.

Q2: How does annealing improve the quality of the spectra?

A: When a matrix is first deposited at a very low temperature, it can be in a disordered, metastable state with the guest molecules trapped in a variety of local environments ("sites"). [13]This leads to multiple slightly shifted absorption bands, resulting in overall broadened spectral features. Annealing involves gently warming the matrix, which provides enough thermal energy for the matrix atoms and, to a lesser extent, the guest molecules to rearrange into more thermodynamically stable positions. [9][13]This process reduces the number of trapping sites, leading to sharper and better-resolved spectral bands.

Q3: Can I study keto-enol tautomerism directly in the matrix?

A: The extremely low temperatures of the matrix effectively quench the keto-enol tautomerization equilibrium. You will be studying the specific tautomer that was generated in the gas phase and trapped. However, you can use matrix isolation to study the photochemical interconversion between keto and enol forms. By irradiating a trapped keto-precursor, you can potentially form the enol, or vice versa. [2]This allows for the study of the photochemical pathways of tautomerization.

Q4: My enol seems to be reacting with the matrix gas. Is this possible?

A: While noble gases are very inert, under certain conditions, such as photochemical activation, reactions can occur. More commonly, if you are using a more reactive matrix material like nitrogen (N₂) or methane (CH₄), reactions with the guest enol are more likely. [11]If you suspect a reaction with the matrix, try switching to a more inert gas like neon or argon.

Q5: How can I confirm that the new peaks I see are from my target enol?

A: Confirmation relies on a combination of methods:

  • Isotopic Substitution: Synthesize an isotopically labeled precursor (e.g., deuterium labeling). The vibrational frequencies of the enol involving the labeled atom will shift in a predictable manner. Comparing the experimental shifts to those predicted by quantum chemical calculations provides strong evidence for the assignment.

  • Computational Chemistry: Calculate the theoretical vibrational spectrum of the target enol. A good match between the experimental and computed frequencies and intensities is a powerful tool for identification. [2][6]* Photochemical Behavior: Observe the growth of the new peaks as the precursor signal decreases during photolysis. If the enol is known to undergo further photoreactions, you can irradiate at a different wavelength to see if the new peaks disappear while others grow in, consistent with the expected reaction pathway. [5]

References

  • Matrix Isolation | Science | Research Starters - EBSCO.
  • Matrix-Isolation Spectroscopy • Hasenstab-Riedel Group - Freie Universität Berlin.
  • Isolating reactive metal-based species in Metal–Organic Frameworks – viable str
  • Matrix isolation spectroscopy and molecular dynamics simulations for 2,7,12,17-tetra-tert-butylporphycene in argon and xenon - AIP Publishing.
  • Matrix Isolation and Photorearrangement of Cis– and Trans–1,2-Ethenediol to Glycolaldehyde - ResearchG
  • 20581 PDFs | Review articles in MATRIX ISOLATION - ResearchG
  • Matrix isolation - Wikipedia. [Link]

  • How to Detect Enol Using Spectroscopic Techniques - P
  • Matrix-isolation IR spectra of iodotrifluoroethylene (C 2 F 3 I) - RSC Publishing.
  • Matrix Isolation and Photorearrangement of Cis– and Trans–1,2-Ethenediol to Glycolaldehyde - ChemRxiv.
  • New Developments in Matrix Isol
  • 1,1‐Ethenediol: The Long Elusive Enol of Acetic Acid - PMC. [Link]

  • Matrix isolation infrared spectroscopy - National Institute of Standards and Technology.
  • Determin
  • MATRIX ISOLATION STUDIES OF REACTIVE INTERMEDIATES Professor Bruce S. Ault Professor of Chemistry Department of Chemistry Phone: - UPRISE Research Program.
  • Infrared Spectra of Gas-Phase 1- and 2-Propenol Isomers - ACS Public
  • Identification of Elusive Keto and Enol Intermediates in the Photolysis of 1,3,5-Trinitro-1,3,5-Triazinane | The Journal of Physical Chemistry Letters - ACS Public

Sources

Troubleshooting

Technical Support Center: (Z)-1-propenol Transition State Calculations

Welcome to the technical support center for improving computational accuracy for (Z)-1-propenol transition states. This guide is designed for researchers, scientists, and drug development professionals who are navigating...

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Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the technical support center for improving computational accuracy for (Z)-1-propenol transition states. This guide is designed for researchers, scientists, and drug development professionals who are navigating the complexities of modeling the conformational transitions and reaction mechanisms of this flexible molecule. Here, we provide in-depth troubleshooting guides and frequently asked questions to address specific issues encountered during computational experiments.

The accurate characterization of transition states (TS) is fundamental to understanding reaction mechanisms, predicting reaction rates, and designing novel catalysts.[1] However, locating a transition state—a first-order saddle point on the potential energy surface—is a notoriously challenging computational task.[2][3] (Z)-1-propenol, with its torsional flexibility around the C-C and C-O bonds, presents a particular challenge due to its multiple low-energy conformers, which can lead to a complex potential energy surface with numerous saddle points.[4] This guide offers field-proven insights and systematic protocols to overcome these challenges.

Frequently Asked Questions (FAQs)

Q1: Why is my transition state (TS) optimization failing to converge?

A: Convergence failure is a common issue and can stem from two primary sources: Self-Consistent Field (SCF) convergence or geometry optimization convergence.[5]

  • SCF Convergence Failure: The calculation fails to solve the electronic structure equations for your given geometry. This often happens with unstable or unusual geometries, like those found along a reaction path.[6] Try using more robust SCF algorithms (e.g., scf=xqc or scf=qc in Gaussian) or starting from a previously converged wavefunction.

  • Geometry Optimization Failure: The optimization algorithm cannot find a stationary point on the potential energy surface within the maximum number of allowed steps. This is often due to a poor initial guess geometry that is too far from the actual transition state.[7] It's crucial to provide an initial structure that is a reasonable approximation of the saddle point.[8]

Q2: I found a stationary point, but a frequency calculation shows more than one imaginary frequency. What does this mean?

A: A true transition state is a first-order saddle point and must have exactly one imaginary frequency.[3] This single imaginary frequency corresponds to the motion along the reaction coordinate. If you have multiple imaginary frequencies, you have located a higher-order saddle point, not a true transition state for a simple reaction.[9] This typically results from a poor initial guess. You should visualize the imaginary frequency modes to understand the undesired motions and adjust your input structure to move it towards the correct TS geometry.[5]

Q3: What is the best level of theory (DFT Functional/Basis Set) for (Z)-1-propenol transition states?

A: The choice is a balance between accuracy and computational cost. For a flexible molecule like propenol, which can exhibit significant conformational changes, a well-chosen method is critical.

  • DFT Functionals: Functionals like M06-2X are often recommended for kinetics and thermochemistry as they provide a good balance of accuracy and cost.[10] For isomerization reactions of allylic alcohols, various DFT methods have been successfully applied to provide mechanistic insights.[11][12]

  • Basis Sets: Pople-style basis sets like 6-31G(d) are a reasonable starting point for initial optimizations.[13] However, for higher accuracy, especially for capturing weak interactions that might stabilize a transition state, correlation-consistent basis sets (e.g., cc-pVTZ) or their augmented versions (aug-cc-pVTZ) are preferable.[14] Diffuse functions (+) are particularly important for describing anions or systems with significant lone-pair effects.[13]

Q4: How do I generate a good initial guess for the transition state?

A: A good initial guess is the most critical factor for a successful TS search.[8] Several methods exist:

  • Manual "Guess": Based on chemical intuition, manually build a structure that is geometrically intermediate between the reactant and product.

  • Linear Synchronous Transit (LST) / Quadratic Synchronous Transit (QST): Methods like QST2 require you to provide the reactant and product structures, and the algorithm generates an initial guess. QST3 also includes a user-provided guess for the TS.[7]

  • Relaxed Potential Energy Surface (PES) Scan: Constrain a key bond distance or angle that defines the reaction coordinate and perform a relaxed scan along it. The highest energy point on this scan serves as an excellent initial guess for the TS optimization.[3]

Q5: What is an Intrinsic Reaction Coordinate (IRC) calculation, and why is it necessary?

A: An IRC calculation follows the reaction path downhill from the transition state, connecting it to the reactant on one side and the product on the other.[8] Its purpose is to validate that your located transition state indeed connects the desired minima on the potential energy surface. This is a crucial final step to confirm the identity of your transition state.[9]

Troubleshooting Guides

Guide 1: Systematic Workflow for Locating and Validating a Transition State

This guide provides a comprehensive, step-by-step protocol for finding and confirming a transition state for a reaction like the isomerization of (Z)-1-propenol.

Experimental Protocol: TS-Opt Workflow
  • Step 1: Optimize Reactant and Product Geometries:

    • Perform a full geometry optimization and frequency calculation on the reactant and product molecules at your chosen level of theory (e.g., M06-2X/6-31+G(d)).

    • Confirm that both structures are true minima (i.e., have zero imaginary frequencies).

  • Step 2: Generate an Initial Transition State Guess:

    • Use a method like a relaxed PES scan along the reaction coordinate (e.g., the dihedral angle for rotation or the distance of a migrating atom).

    • Alternatively, use a QST2/QST3 calculation, providing the optimized reactant and product structures.

  • Step 3: Perform the Transition State Optimization:

    • Use the highest-energy structure from the PES scan or the output of the QST calculation as the input geometry.

    • Run a TS optimization calculation (e.g., Opt=TS). It is highly recommended to also request the calculation of the force constants (CalcFC or CalcAll) at the beginning of the optimization to provide an accurate initial Hessian.

  • Step 4: Verify the Transition State:

    • Perform a frequency calculation on the optimized TS geometry at the same level of theory.

    • A valid TS will have exactly one imaginary frequency.[3]

    • Animate this imaginary frequency to ensure the motion corresponds to the expected reaction coordinate (e.g., the rotation or bond-breaking/forming process of interest).

  • Step 5: Validate the Reaction Path with an IRC Calculation:

    • Using the optimized TS geometry and its calculated force constants, initiate an IRC calculation.

    • The calculation should trace the path forward (towards the product) and in reverse (towards the reactant).

    • Confirm that the endpoints of the IRC path correspond to your optimized reactant and product structures.[8]

Workflow Diagram

Below is a diagram illustrating the systematic workflow for a successful transition state search.

G cluster_0 Systematic TS Search Workflow A 1. Optimize Reactant & Product Geometries B 2. Generate Initial TS Guess (e.g., PES Scan, QST2) A->B Input Structures C 3. Run TS Optimization (Opt=TS, CalcFC) B->C Initial Guess D 4. Perform Frequency Analysis C->D Optimized Geometry E Check Frequencies D->E E->B 0 or >1 Imaginary Frequencies F 5. Run IRC Calculation E->F Exactly 1 Imaginary Frequency F->B Connects to wrong minima G Validated Transition State F->G Connects R & P

Caption: A systematic workflow for transition state optimization and validation.

Guide 2: Resolving Common Convergence & Structural Issues

This guide provides a decision tree for troubleshooting common problems during TS calculations.

Troubleshooting Decision Tree

G cluster_0 Troubleshooting Decision Tree Start Problem Encountered SCF_Fail SCF Fails to Converge Start->SCF_Fail Geom_Fail Geometry Opt Fails Start->Geom_Fail Multi_Imag >1 Imaginary Frequencies Start->Multi_Imag Sol_SCF1 Use more robust SCF algorithm (e.g., scf=xqc) SCF_Fail->Sol_SCF1 Sol_SCF2 Start from previous wavefunction SCF_Fail->Sol_SCF2 Sol_Geom1 Improve initial guess (Use PES Scan) Geom_Fail->Sol_Geom1 Sol_Geom2 Recalculate Hessian (Opt=CalcFC) Geom_Fail->Sol_Geom2 Sol_Imag1 Visualize imaginary modes Multi_Imag->Sol_Imag1 Sol_Imag2 Distort geometry along desired mode and resubmit Multi_Imag->Sol_Imag2

Caption: A decision tree for troubleshooting common TS calculation issues.

Quantitative Data Summary

The selection of a computational method involves a trade-off between accuracy and resource requirements. Below is a summary of recommended levels of theory for studying (Z)-1-propenol transition states.

Level of TheoryBasis SetRelative CostStrengths & Weaknesses
B3LYP 6-31+G(d)LowStrengths: Fast, good for initial structural explorations. Weaknesses: May be less accurate for barrier heights.
M06-2X 6-311+G(d,p)MediumStrengths: Generally good for kinetics and non-covalent interactions, a robust choice for main-group chemistry.[10] Weaknesses: Higher cost than B3LYP.
ωB97X-D cc-pVTZMedium-HighStrengths: Includes empirical dispersion correction, good for systems where non-covalent interactions are important. Weaknesses: Can be computationally demanding.
CCSD(T) aug-cc-pVTZVery HighStrengths: "Gold standard" for accuracy in single-point energy calculations on a DFT-optimized geometry.[4] Weaknesses: Prohibitively expensive for geometry optimizations on all but the smallest systems.

References

  • Transition-State Prediction for High-Throughput Calculation of Accurate Chemical Reaction Rates. (n.d.). American Chemical Society Petroleum Research Fund.
  • A reliable and efficient computational method for finding transition states in chemical reactions. (2024). Institute for Molecular Science.
  • Tips and Tricks for Transition State Searches for Click Reactions. (n.d.). SCM. Retrieved from [Link]

  • Reactivity Consequences of Conformational Isomerism in 1-Propanol. (2019). ACS Publications. Retrieved from [Link]

  • Convergence Questions. (n.d.). Wavefunction, Inc.. Retrieved from [Link]

  • Why am I getting a convergence failure in my qst2 calculation using reactant and product structures?. (2015). ResearchGate. Retrieved from [Link]

  • A reliable and efficient computational method for finding transition states in chemical reactions. (2024). ScienceDaily. Retrieved from [Link]

  • Computational model captures the elusive transition states of chemical reactions. (2023). MIT News. Retrieved from [Link]

  • Using Bases as Initiators to Isomerize Allylic Alcohols: Insights from Density Functional Theory Studies. (2021). The Journal of Physical Chemistry A - ACS Publications. Retrieved from [Link]

  • Automated Transition State Theory Calculations for High-Throughput Kinetics. (2017). The Journal of Physical Chemistry A - ACS Publications. Retrieved from [Link]

  • Gaussian basis sets for accurate calculations on molecular systems in gas and condensed phases. (2007). The Journal of Chemical Physics. Retrieved from [Link]

  • Troubleshooting electronic convergence. (2026). VASP Wiki. Retrieved from [Link]

  • Basis set (chemistry). (n.d.). Wikipedia. Retrieved from [Link]

  • QE - transition state SCF not converging. (2023). Matter Modeling Stack Exchange. Retrieved from [Link]

  • Gaussian Basis Sets for All-Electron Excited-State Calculations of Large Molecules. (2025). Journal of Chemical Theory and Computation - ACS Publications. Retrieved from [Link]

  • Using Bases as Initiators to Isomerize Allylic Alcohols: Insights from Density Functional Theory Studies. (2021). PubMed. Retrieved from [Link]

  • Basis Sets. (2021). Gaussian.com. Retrieved from [Link]

  • Transition-state theory. (n.d.). Computational Chemistry from Laptop to HPC. Retrieved from [Link]

Sources

Optimization

overcoming thermal degradation during (Z)-1-propenol synthesis

Welcome to the Advanced Reactive Intermediates Support Center As your Senior Application Scientist, I have designed this portal to address the critical thermodynamic hurdles of synthesizing simple enols. Synthesizing (Z)...

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Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Advanced Reactive Intermediates Support Center As your Senior Application Scientist, I have designed this portal to address the critical thermodynamic hurdles of synthesizing simple enols. Synthesizing (Z)-1-propenol presents a massive challenge: the enol-keto tautomerization strongly favors the keto form (propanal). This guide provides field-proven troubleshooting, causal explanations, and verified protocols to help you isolate and characterize this elusive species.

Section 1: Core Troubleshooting & FAQs

Q: Why does my (Z)-1-propenol sample rapidly degrade into propanal at room temperature? A: The degradation is driven by the thermodynamics of enol-keto tautomerization. The C=O bond in propanal is significantly stronger than the C=C bond in 1-propenol. While the uncatalyzed [1,3]-sigmatropic hydrogen shift has a high activation energy, thermal energy at room temperature, trace impurities (acids/bases), or even the silica/metal surfaces of your reactor drastically lower this barrier. This surface-catalyzed proton transfer facilitates rapid, exothermic tautomerization into the thermodynamic sink (propanal).

Q: I am using Flash Vacuum Pyrolysis (FVP). Why am I only seeing the (E)-isomer and not the (Z)-isomer in my rotational spectra? A: This is a known phenomenon in interstellar and synthetic enol chemistry. Although high-level quantum chemical calculations confirm that (Z)-1-propenol and (E)-1-propenol are essentially isoenergetic, the (Z)-isomer is notoriously difficult to detect under standard FVP conditions[1]. The causality lies in the cis-arrangement of the hydroxyl group relative to the alkyl chain; this geometry can lower the activation barrier for tautomerization during the retro-Diels-Alder extrusion process or upon minor surface collisions, causing the (Z)-isomer to degrade into propanal before reaching the detection chamber[1].

Q: Can I synthesize (Z)-1-propenol without using FVP to avoid thermal degradation entirely? A: Yes. If thermal degradation is insurmountable in your FVP setup, consider non-equilibrium radiolytic synthesis. Astrochemical models have successfully synthesized the propanal–(E)/(Z)-1-propenol tautomer pair by irradiating carbon monoxide–methane or carbon monoxide–ethane ices with energetic electrons at 10 K[2]. This bypasses thermal degradation because the bulk matrix is maintained at cryogenic temperatures, stabilizing the enol immediately upon formation[2].

Section 2: Self-Validating Protocol: FVP with Cryogenic Matrix Isolation

To successfully synthesize and trap (Z)-1-propenol, you must separate the high-temperature generation zone from a cryogenic trapping zone. This protocol is designed as a self-validating system : if tautomerization occurs, the in-situ FTIR will immediately flag the presence of the propanal carbonyl stretch, allowing you to abort and re-passivate the system.

Step 1: System Passivation (Critical Control Step)

  • Action: Treat the inner surface of the quartz FVP tube with hexamethyldisilazane (HMDS) vapor at 200 °C for 2 hours.

  • Causality: Untreated quartz contains surface silanol (Si-OH) groups that act as Brønsted acids. These acids catalyze the[1,3]-proton shift, destroying the enol. Passivation caps these sites, removing the catalytic degradation pathway.

Step 2: Precursor Sublimation

  • Action: Sublimate the precursor, 3-methylnorborn-5-en-2-ol, at a pressure of < 10⁻⁴ mbar[1].

  • Causality: High vacuum ensures a collisionless environment (mean free path > reactor length). This prevents intermolecular collisions that would otherwise transfer thermal energy and induce tautomerization post-synthesis.

Step 3: Flash Vacuum Pyrolysis (FVP)

  • Action: Pass the sublimated vapor through the FVP heating zone maintained at 600 °C.

  • Causality: The thermal energy triggers a retro-Diels-Alder reaction, extruding cyclopentadiene and generating the kinetic (Z)-1-propenol product[1].

Step 4: Rapid Cryogenic Quenching

  • Action: Co-deposit the FVP effluent with a 1000-fold excess of inert Argon gas onto a CsI window cooled to 10 K.

  • Causality: The massive excess of cold Argon rapidly dissipates the vibrational energy of the nascent enol (thermal quenching in < 1 ms). Trapping the molecule in a rigid matrix completely arrests the thermal degradation pathway.

Step 5: In-Situ Validation & Feedback Loop

  • Action: Monitor the matrix using FTIR spectroscopy.

  • Validation Logic: The protocol validates itself via the C=O stretch. If a strong absorption appears at ~1740 cm⁻¹ (propanal), thermal degradation has occurred. If the O-H stretch (~3600 cm⁻¹) and C=C stretch (~1650 cm⁻¹) dominate, the enol has been successfully stabilized.

Section 3: System Workflows & Logical Relationships

EnolSynthesis Sublimation 1. Precursor Sublimation (3-methylnorborn-5-en-2-ol) FVP 2. Flash Vacuum Pyrolysis (600°C, <10⁻⁴ mbar) Sublimation->FVP Heat & Vacuum Branch Pathway Split FVP->Branch Retro Diels-Alder Z_Enol 3a. (Z)-1-Propenol (Kinetic Product) Branch->Z_Enol Collisionless Environment Degradation 3b. Thermal Tautomerization (Proton Transfer) Branch->Degradation Surface Contact / T > 150K Cryo 4a. Cryogenic Isolation (10 K Argon Matrix) Z_Enol->Cryo Rapid Quench Propanal 4b. Propanal (Thermodynamic Sink) Degradation->Propanal Exothermic Shift Detection 5. In-situ Detection (Rotational/FTIR Spec) Cryo->Detection Stabilized Enol

Fig 1: FVP synthesis workflow and thermal tautomerization pathways for (Z)-1-propenol.

Section 4: Quantitative Data Presentation

Use the following physicochemical parameters to calibrate your detection instruments and anticipate degradation thresholds.

Parameter(Z)-1-Propenol(E)-1-PropenolPropanal (Keto Tautomer)
Thermodynamic State Metastable (Kinetic)Metastable (Kinetic)Stable (Thermodynamic Sink)
Ionization Energy (eV) 8.708.649.96
Peak Desorption Temp (K) ~146 - 185~146 - 185125
Detection Status (FVP) Undetected (Isoenergetic)Over 2200 transitions assignedPrimary degradation product

(Data compiled from astrochemical ionization and desorption studies[2],[3].)

References

  • Title: Investigating Enols Chemistry in the Interstellar Medium: Rotational Spectroscopy and Interstellar Search of (E)-1-Propenol Source: ResearchGate / ACS Earth and Space Chemistry URL: (Search Index:[1])

  • Title: A study of interstellar aldehydes and enols as tracers of a cosmic ray-driven nonequilibrium synthesis of complex organic molecules Source: PNAS URL: (Search Index:[2])

  • Title: Influence of Multiple Conformations and Paths on Rate Constants and Product Branching Ratios. Thermal Decomposition of 1-Propanol Radicals Source: The Journal of Physical Chemistry A - ACS Publications URL: (Search Index:[4])

  • Title: A study of interstellar aldehydes and enols as tracers of a cosmic ray-driven nonequilibrium synthesis of complex organic molecules (Desorption Data) Source: Scite.ai URL: (Search Index:[3])

Sources

Reference Data & Comparative Studies

Validation

A Comparative Analysis of (Z)- and (E)-1-Propenol Stability for Researchers and Drug Development Professionals

In the landscape of synthetic chemistry and drug development, a nuanced understanding of isomeric stability is paramount for predicting reaction outcomes, optimizing synthetic routes, and ensuring the desired pharmacolog...

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Author: BenchChem Technical Support Team. Date: April 2026

In the landscape of synthetic chemistry and drug development, a nuanced understanding of isomeric stability is paramount for predicting reaction outcomes, optimizing synthetic routes, and ensuring the desired pharmacological activity of a molecule. This guide provides an in-depth comparison of the relative stability of (Z)- and (E)-1-propenol, delving into the underlying stereochemical principles and presenting supporting experimental and computational data.

Fundamental Principles Governing Alkene Stability

The stability of alkene isomers is primarily dictated by a combination of electronic and steric effects. Two key principles are central to understanding the relative stabilities of (Z)- and (E)-1-propenol:

  • Steric Hindrance: This refers to the repulsive forces that arise when atoms or groups of atoms are forced into close proximity, leading to an increase in the molecule's potential energy and a decrease in its stability. In cis (or Z) isomers, bulky substituents on the same side of the double bond can lead to significant steric strain.[1][2][3] Trans (or E) isomers, with bulky groups on opposite sides, generally experience less steric hindrance and are therefore more stable.[1][2]

  • Hyperconjugation: This is a stabilizing interaction that results from the delocalization of electrons from a filled sigma (σ) orbital (typically a C-H or C-C bond) to an adjacent empty or partially filled p-orbital or a pi (π) orbital.[4][5][6][7] In alkenes, the interaction of the σ-bonds of alkyl substituents with the π-system of the double bond helps to disperse electron density and lower the overall energy of the molecule.[4][5][7] Generally, the more alkyl substituents attached to the sp2 hybridized carbons of the double bond, the greater the hyperconjugation and the more stable the alkene.[4][8]

The Case of (Z)- vs. (E)-1-Propenol: A Head-to-Head Comparison

Applying these principles to 1-propenol, we can predict the relative stability of the (Z) and (E) isomers. In (Z)-1-propenol, the methyl group (-CH3) and the hydroxyl group (-OH) are on the same side of the C=C double bond. In (E)-1-propenol, they are on opposite sides.

Due to the proximity of the methyl and hydroxyl groups in the (Z) isomer, steric hindrance is expected to be a significant destabilizing factor. The electron clouds of these groups will repel each other, raising the energy of the molecule. The (E) isomer, with these groups positioned on opposite sides of the double bond, minimizes this steric strain.

Experimental Evidence: Thermochemical Data

The most direct experimental measure of a molecule's stability is its enthalpy of formation (ΔfH°), which is the change in enthalpy when one mole of a substance is formed from its constituent elements in their standard states. A more negative (or less positive) enthalpy of formation indicates a more stable compound.

The National Institute of Standards and Technology (NIST) provides experimentally determined gas-phase enthalpies of formation for both isomers of 1-propenol.

IsomerStructureGas Phase Enthalpy of Formation (ΔfH°gas)Reference
(E)-1-propenol(E)-1-propenol-169 kJ/mol[9]
(Z)-1-propenol(Z)-1-propenol-174 kJ/mol[10]

Analysis of the Data:

The experimental data indicates that (Z)-1-propenol is surprisingly more stable than (E)-1-propenol by approximately 5 kJ/mol. This contradicts the initial prediction based solely on steric hindrance. This suggests that another factor, likely an intramolecular hydrogen bond in the (Z) isomer, plays a more dominant role in stabilizing the molecule. The proximity of the hydroxyl group's hydrogen and the oxygen of the same molecule in the (Z) conformation can lead to a favorable electrostatic interaction, forming a pseudo-five-membered ring. This stabilizing interaction outweighs the destabilizing steric hindrance between the methyl and hydroxyl groups.

Experimental Workflow for Determining Relative Stability

For novel compounds where thermochemical data is unavailable, the relative stability of isomers can be determined experimentally. A common and accurate method is through the measurement of the heat of hydrogenation.

Principle of Heat of Hydrogenation

The hydrogenation of an alkene is an exothermic reaction where the C=C double bond is reduced to a C-C single bond.[4][11] Since both (Z)- and (E)-1-propenol hydrogenate to form the same product, 1-propanol, the difference in the heat released during their respective hydrogenation reactions corresponds directly to the difference in their initial stabilities.[11][12] The less stable isomer will be at a higher initial energy state and will therefore release more heat upon hydrogenation.[11][12]

Experimental Protocol: Calorimetric Measurement of Heat of Hydrogenation

This protocol outlines a general procedure for determining the heats of hydrogenation of (Z)- and (E)-1-propenol using a reaction calorimeter.

Materials:

  • (Z)-1-propenol

  • (E)-1-propenol

  • 1-Propanol (for calibration)

  • High-purity hydrogen gas

  • Palladium on carbon (Pd/C) catalyst

  • Anhydrous solvent (e.g., ethanol or ethyl acetate)

  • Reaction calorimeter

Procedure:

  • Calorimeter Calibration: Calibrate the reaction calorimeter using a reaction with a known enthalpy change to determine the heat capacity of the system.

  • Sample Preparation: Accurately weigh a known amount of the alkene isomer ((Z)- or (E)-1-propenol) and dissolve it in the chosen anhydrous solvent within the calorimeter vessel.

  • Catalyst Addition: Add a catalytic amount of Pd/C to the solution.

  • Inerting: Purge the system with an inert gas (e.g., nitrogen or argon) to remove any oxygen.

  • Hydrogenation: Introduce a known excess of hydrogen gas into the sealed reaction vessel while stirring vigorously.

  • Temperature Monitoring: Record the temperature change of the reaction mixture over time until the reaction is complete (i.e., the temperature returns to a stable baseline).

  • Data Analysis: Calculate the heat released during the reaction (q) using the formula q = C_cal * ΔT, where C_cal is the heat capacity of the calorimeter and ΔT is the change in temperature.

  • Molar Enthalpy Calculation: Determine the molar enthalpy of hydrogenation (ΔH_hydrog) by dividing the heat released by the number of moles of the alkene.

  • Repeat: Repeat the procedure for the other isomer under identical conditions.

  • Comparison: The isomer with the more negative (larger absolute value) heat of hydrogenation is the less stable isomer.

Computational Chemistry Approach

In addition to experimental methods, computational chemistry provides a powerful tool for predicting the relative stabilities of isomers.

Protocol: Geometry Optimization and Frequency Calculation

Software: A quantum chemistry software package such as Gaussian, ORCA, or Spartan.

Methodology:

  • Structure Building: Construct the 3D structures of both (Z)- and (E)-1-propenol.

  • Geometry Optimization: Perform a geometry optimization for each isomer using a suitable level of theory and basis set (e.g., B3LYP/6-31G(d,p) or a higher level of theory for more accurate results). This process finds the lowest energy conformation for each molecule.

  • Frequency Calculation: Following optimization, perform a frequency calculation at the same level of theory. This confirms that the optimized structure is a true minimum on the potential energy surface (i.e., no imaginary frequencies) and provides the zero-point vibrational energy (ZPVE).

  • Energy Calculation: The electronic energy (E) and the ZPVE are obtained from the output of the frequency calculation. The total energy at 0 K is E + ZPVE.

  • Comparison: The isomer with the lower total energy is predicted to be the more stable isomer.

Visualizing the Workflow

The following diagram illustrates the integrated experimental and computational workflow for determining the relative stability of alkene isomers.

G cluster_0 Experimental Workflow cluster_1 Computational Workflow cluster_2 Final Analysis exp_start Start: Isomer Synthesis/Purification calorimetry Reaction Calorimetry (Heat of Hydrogenation) exp_start->calorimetry Hydrogenation Reaction data_analysis_exp Data Analysis: Calculate ΔH_hydrog calorimetry->data_analysis_exp conclusion_exp Conclusion: Compare ΔH_hydrog values data_analysis_exp->conclusion_exp synthesis Synthesize & Correlate Experimental & Computational Data conclusion_exp->synthesis comp_start Start: Build 3D Structures geom_opt Geometry Optimization (e.g., DFT B3LYP/6-31G(d,p)) comp_start->geom_opt freq_calc Frequency Calculation geom_opt->freq_calc energy_comp Total Energy Comparison (E + ZPVE) freq_calc->energy_comp conclusion_comp Conclusion: Identify Lower Energy Isomer energy_comp->conclusion_comp conclusion_comp->synthesis final_conclusion Final Determination of Relative Stability synthesis->final_conclusion

Figure 1. An integrated workflow for determining the relative stability of alkene isomers, combining both experimental (calorimetry) and computational (quantum chemistry) approaches.

Conclusion

While steric hindrance principles would suggest that (E)-1-propenol should be more stable, experimental thermochemical data reveals that (Z)-1-propenol is the more stable isomer.[9][10] This highlights the importance of considering all potential stabilizing and destabilizing interactions within a molecule, in this case, the likely presence of an intramolecular hydrogen bond in the (Z) isomer. For researchers and drug development professionals, this case serves as a critical reminder that while general principles of stereochemistry are invaluable predictive tools, they must be rigorously validated with experimental data or high-level computational analysis. The workflows presented here provide a robust framework for such validation, ensuring a comprehensive understanding of isomeric stability in drug design and synthesis.

References

  • Chemistry LibreTexts. (2026, March 10). 7.7: Stability of Alkenes. Retrieved from [Link]

  • CK-12 Foundation. (n.d.). Hyperconjugation. Retrieved from [Link]

  • Stack Exchange. (2014, December 6). The effect of hyperconjugation on the stability of alkenes with MO theory. Retrieved from [Link]

  • Chad's Prep. (n.d.). Stability of Alkenes (Video Lecture). Retrieved from [Link]

  • ChemTalk. (2023, November 8). Alkene Carbocation Stability. Retrieved from [Link]

  • Labster. (n.d.). How do E and Z isomers affect conjugation? Retrieved from [Link]

  • OpenOChem Learn. (n.d.). Stability of Alkenes. Retrieved from [Link]

  • National Institutes of Health. (n.d.). Hyperstable alkenes: are they remarkably unreactive? Retrieved from [Link]

  • Chemistry LibreTexts. (2025, September 17). 7.5: Stability of Alkenes. Retrieved from [Link]

  • Proprep. (n.d.). Between the E and Z isomers, which is more dynamically stable, and how does this stability relate to steric hindrance and dipole interactions in alkenes? Retrieved from [Link]

  • OpenStax. (2023, September 20). 7.6 Stability of Alkenes. Retrieved from [Link]

  • JoVE. (2023, April 30). Video: Relative Stabilities of Alkenes. Retrieved from [Link]

  • NIST. (n.d.). (Z)-1-Propenol. Retrieved from [Link]

  • Chemistry Steps. (2020, November 14). Stability of Alkenes. Retrieved from [Link]

  • Argonne National Laboratory. (n.d.). 1-Propanol Enthalpy of Formation. Retrieved from [Link]

  • Khan Academy. (n.d.). Alkene stability. Retrieved from [Link]

  • Master Organic Chemistry. (2016, November 3). E and Z Notation For Alkenes (+ Cis/Trans). Retrieved from [Link]

  • ResearchGate. (2023, October 19). Thermodynamic properties of propanol using DFT in the gas phase. Retrieved from [Link]

  • ResearchGate. (n.d.). Enthalpy of formation of liquid 1-propanol by an improved combustion technique. Retrieved from [Link]

  • Argonne National Laboratory. (n.d.). 1-Propanol Enthalpy of Formation. Retrieved from [Link]

  • NIST. (n.d.). (E)-1-Propenol. Retrieved from [Link]

  • Google Patents. (n.d.). WO2004009539A2 - Method for the conversion of a z-isomer into e-isomer.
  • Wikipedia. (n.d.). 1-Propanol (data page). Retrieved from [Link]

  • NIST. (n.d.). 1-Propanol. Retrieved from [Link]

  • NIST. (n.d.). 1-Propanol. Retrieved from [Link]

  • ACS Publications. (2017, April 24). Infrared Spectra of Gas-Phase 1- and 2-Propenol Isomers. Retrieved from [Link]

  • National Institutes of Health. (n.d.). (Z)-1-Propenol. Retrieved from [Link]

  • Google Patents. (n.d.). US20040015020A1 - Method for the conversion of a Z-isomer into E-isomer.
  • Patsnap. (2026, March 8). How to Compare 1-Propanol Stability in Chemical Reactions. Retrieved from [Link]

  • YouTube. (2024, October 21). Steric Hindrance | Organic Chemistry. Retrieved from [Link]

  • ResearchGate. (n.d.). Infrared Spectra of Gas-Phase 1- and 2-Propenol Isomers | Request PDF. Retrieved from [Link]

  • NIST. (n.d.). (Z)-1-Propenol. Retrieved from [Link]

  • Chemistry Steps. (2025, November 17). E and Z Alkene Configuration with Practice Problems. Retrieved from [Link]

  • National Institutes of Health. (2026, January 23). E/Z Isomerization-Enabled Conversion from Dual-Carbon to Single-Carbon Insertion into an Aromatic System. Retrieved from [Link]

  • ResearchGate. (n.d.). Isomerization of Propylene Oxide. Quantum Chemical Calculations and Kinetic Modeling | Request PDF. Retrieved from [Link]

Sources

Comparative

A Comparative Guide to the Reaction Kinetics of (Z)-1-Propenol and Vinyl Alcohol

A Senior Application Scientist's In-Depth Technical Guide for Researchers, Scientists, and Drug Development Professionals Abstract Simple enols are fleeting, highly reactive intermediates central to many organic reaction...

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Author: BenchChem Technical Support Team. Date: April 2026

A Senior Application Scientist's In-Depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract

Simple enols are fleeting, highly reactive intermediates central to many organic reactions. Their inherent instability, however, makes direct kinetic studies challenging. This guide provides a detailed comparison of the reaction kinetics of two fundamental enols: vinyl alcohol (ethenol) and its methylated analogue, (Z)-1-propenol. We will explore the structural nuances that dictate their stability and reactivity, delve into the kinetics of their uncatalyzed and catalyzed tautomerization to their corresponding carbonyl forms (acetaldehyde and propanal), and present the sophisticated experimental methodologies required to capture these transient species. By synthesizing data from authoritative sources, this document aims to provide researchers with a comprehensive understanding of how subtle structural changes, such as the addition of a single methyl group, profoundly impact reaction kinetics.

Introduction: The Fleeting Existence of Simple Enols

The interconversion between a carbonyl compound and its corresponding enol isomer, known as keto-enol tautomerism, is a fundamental concept in organic chemistry.[1][2] For most simple aldehydes and ketones, the equilibrium lies heavily in favor of the more stable keto form.[1] Enols like vinyl alcohol and 1-propenol are thermodynamically disfavored and exist as transient intermediates, making their direct study a significant experimental challenge.[3][4]

Despite their transient nature, these enols are highly reactive nucleophiles and their formation is often the rate-determining step in important reactions such as halogenation and aldol condensations.[2][4] Understanding the kinetics of their formation (enolization) and, more commonly, their decay back to the keto form (ketonization) is crucial for controlling reaction outcomes.

This guide focuses on a direct comparison between:

  • Vinyl Alcohol (CH₂=CHOH): The simplest possible enol.

  • (Z)-1-Propenol (CH₃CH=CHOH): The simplest alkyl-substituted enol, where the methyl and hydroxyl groups are on the same side of the double bond.

The primary kinetic process for these molecules is their tautomerization reaction. We will examine how the presence of the methyl group in (Z)-1-propenol alters its kinetic profile compared to the unsubstituted vinyl alcohol.

Structural and Thermodynamic Considerations

The key difference between vinyl alcohol and (Z)-1-propenol is the presence of a methyl group adjacent to the double bond. This substitution has significant electronic and steric implications.

  • Electronic Effects: The methyl group is an electron-donating group through an inductive effect. This increased electron density on the double bond can influence the stability of the enol and the transition state of the tautomerization reaction.

  • Thermodynamics: While specific kinetic data comparing the two is sparse in single comprehensive sources, we can infer relative stabilities from thermochemical data. The stability of the enol form relative to the keto form is a key factor. For most simple systems, the keto form is significantly more stable. Computational studies show that for pyruvic acid, the keto tautomer is more stable than the enol by about 6.6 kcal/mol in the gas phase.[5][6] This energy difference is the thermodynamic driving force for the rapid ketonization of the enol.

CompoundFormulaMolar Mass ( g/mol )Gas Phase Enthalpy of Formation (ΔfH°gas)
Vinyl Alcohol C₂H₄O44.05Not readily available in cited sources
(Z)-1-Propenol C₃H₆O58.08-174 kJ/mol[7]
Acetaldehyde C₂H₄O44.05-166.2 kJ/mol
Propanal C₃H₆O58.08-171.4 kJ/mol

Data for acetaldehyde and propanal from NIST Chemistry WebBook for comparison.

Comparative Reaction Kinetics: The Tautomerization Pathway

The tautomerization of enols to their keto forms can proceed through uncatalyzed, acid-catalyzed, and base-catalyzed pathways.[1][8] In aqueous solutions, the catalyzed pathways dominate.[4]

Uncatalyzed and "Water-Catalyzed" Tautomerization

In the gas phase or aprotic solvents, the high activation energy of the 1,3-hydrogen shift makes uncatalyzed tautomerization extremely slow.[4] In aqueous solution, water molecules can act as a proton shuttle, facilitating the reaction. This "uncatalyzed" or water-mediated pathway is typically much slower than explicitly acid- or base-catalyzed routes.

Acid and Base Catalysis

Both acid and base provide much lower energy pathways for tautomerization.[2][9]

  • Acid Catalysis: The reaction is initiated by the protonation of the double bond at the α-carbon. This is typically the rate-determining step, forming a resonance-stabilized carbocation, which is then deprotonated at the oxygen to yield the ketone.[2]

  • Base Catalysis: A base removes the hydroxyl proton to form a resonance-stabilized enolate ion. Subsequent protonation of the enolate at the α-carbon yields the final keto product.[8][9]

For simple aldehydes, the second-order rate constant for the base-catalyzed reaction is generally greater than that for the acid-catalyzed reaction.[10] The presence of an alkyl group, as in propanal (the keto form of 1-propenol), can decrease the rate of base-catalyzed enolization due to the electron-donating inductive effect of the methyl group, which destabilizes the forming carbanion.[10]

While direct comparative rate constants for the ketonization of vinyl alcohol and (Z)-1-propenol are not available in a single table from the search results, the principles of physical organic chemistry allow for a reasoned comparison. The electron-donating methyl group in (Z)-1-propenol is expected to increase the basicity of the α-carbon, potentially accelerating the rate-determining protonation step in the acid-catalyzed mechanism compared to vinyl alcohol.

Experimental Methodologies for Studying Enol Kinetics

Due to their high reactivity and low equilibrium concentrations, studying the kinetics of simple enols requires specialized techniques designed to generate and monitor these species on very short timescales.[3][4]

Generation of Transient Enols: Flash Photolysis

A prevalent method for generating a non-equilibrium concentration of an enol is through flash photolysis of a suitable carbonyl precursor.[4] For instance, the Norrish Type II reaction of a ketone like butyrophenone can produce a transient enol (acetophenone enol in that case), allowing for the direct measurement of its decay kinetics.[4] A similar principle can be applied to generate vinyl alcohol or 1-propenol from appropriate precursors.

Protocol: Generating (Z)-1-Propenol via Flash Photolysis of a Precursor

  • Precursor Selection: Choose a photolabile precursor that yields (Z)-1-propenol upon irradiation, such as a suitable ester or ortho-substituted aromatic ketone.

  • Solution Preparation: Prepare a dilute solution of the precursor in the desired buffered aqueous medium (e.g., phosphate, acetate buffers) to control the pH.

  • Degassing: Purge the solution with an inert gas (e.g., Argon or Nitrogen) for at least 15 minutes to remove dissolved oxygen, which can quench excited states and interfere with the reaction.

  • Photolysis: Place the solution in a quartz cuvette. Irradiate with a short, high-energy laser pulse (e.g., from a Nd:YAG laser at 266 nm).[11] The pulse generates a transient, supersaturated concentration of the enol.

  • Monitoring: Immediately following the laser flash, monitor the change in absorbance or another spectroscopic signal over time to track the decay of the enol.

Real-Time Monitoring Techniques

The rapid decay of the enol requires fast detection methods.

  • Transient UV-Vis Spectroscopy: Enols often have a distinct UV absorbance from their keto counterparts. By monitoring the decay of this absorbance at a specific wavelength, one can obtain a kinetic trace.[11]

  • Time-Resolved Mass Spectrometry: This technique can directly monitor the mass-to-charge ratio of the enol as it disappears.

  • NMR Spectroscopy: While typically too slow for these fast reactions, specialized NMR techniques can be used, particularly for studying the slower deuterium exchange that accompanies tautomerism.[12]

G cluster_generation Enol Generation cluster_monitoring Kinetic Monitoring cluster_analysis Data Analysis Precursor Photolabile Precursor in Buffered Solution Enol Transient (Z)-1-Propenol (High Concentration) Precursor->Enol Photochemical Reaction Laser Nd:YAG Laser Pulse (e.g., 266 nm) Laser->Precursor Irradiation Spectrometer Fast Spectrometer (UV-Vis or Mass Spec) Enol->Spectrometer Real-time Detection Data Kinetic Data (Signal vs. Time) Spectrometer->Data Data Acquisition Fit Pseudo-First-Order Fit (ln(Signal) vs. Time) Data->Fit Rate Observed Rate Constant (k_obs) Fit->Rate

Kinetic Data Analysis

In a buffered solution, the concentrations of the acid (H⁺) and base (OH⁻) catalysts remain constant. Therefore, the ketonization reaction follows pseudo-first-order kinetics.[4] The observed rate constant, kobs, can be determined by fitting the decay of the enol concentration (or its spectroscopic signal) to a single exponential function.

By measuring kobs at various pH values, one can dissect the contributions of the uncatalyzed, acid-catalyzed, and base-catalyzed pathways to the overall rate of reaction.

Mechanistic Insights and Discussion

The mechanisms of acid and base-catalyzed tautomerization provide a framework for understanding the kinetic differences between vinyl alcohol and (Z)-1-propenol.

// Nodes Enol [label=<(Z)-1-Propenol>]; Protonated [label=<Resonance-Stabilized Cation>]; Keto [label=<Propanal (Keto Form)>];

// Invisible nodes for labels H3O_in [label="H₃O⁺", shape=none]; H2O_out [label="H₂O", shape=none]; H2O_in [label="H₂O", shape=none]; H3O_out [label="H₃O⁺", shape=none];

// Edges H3O_in -> Enol [style=invis]; Enol -> Protonated [label="Protonation of Cα (Rate-Determining)"]; Enol -> H2O_out [style=invis];

H2O_in -> Protonated [style=invis]; Protonated -> Keto [label="Deprotonation of Oxygen"]; Protonated -> H3O_out [style=invis]; } dot Caption: Mechanism of acid-catalyzed ketonization for (Z)-1-propenol.

The primary difference in kinetics arises from the methyl group in (Z)-1-propenol.

  • Influence on Acid Catalysis: The electron-donating methyl group stabilizes the adjacent positive charge in the carbocation intermediate formed during acid-catalyzed ketonization. This stabilization of the intermediate suggests a lower activation energy for the rate-determining protonation step compared to vinyl alcohol. Consequently, (Z)-1-propenol is expected to undergo acid-catalyzed ketonization faster than vinyl alcohol.

  • Influence on Base Catalysis: In the base-catalyzed mechanism, the key intermediate is the enolate anion. The electron-donating methyl group slightly destabilizes this anion. However, the primary effect on the reverse reaction (enolization of propanal) is a destabilization of the forming carbanion, which slows that process down.[10] The effect on the forward ketonization (protonation of the enolate) is likely to be less pronounced but could be slightly slower compared to the vinyl alcohol enolate.

Conclusion and Future Outlook

This guide has systematically compared the anticipated reaction kinetics of (Z)-1-propenol and vinyl alcohol, grounding the analysis in the fundamental principles of keto-enol tautomerism. The addition of a single methyl group in (Z)-1-propenol is predicted to accelerate the rate of acid-catalyzed ketonization due to the stabilization of the key carbocation intermediate.

The direct experimental comparison of these two simple enols under identical conditions remains a valuable area for further research. Such studies, utilizing the advanced flash photolysis and time-resolved spectroscopic techniques outlined herein, would provide precise quantitative data to confirm these predictions. A deeper understanding of how alkyl substitution modulates enol reactivity is essential for the rational design of synthetic pathways and for professionals in drug development who often deal with complex molecules where tautomerism can affect stability, solubility, and biological activity.

References

  • Guthrie, J. P., & Cullimore, P. A. (1979). Enolization of Aldehydes and Ketones: Structural Effects on Concerted Acid−Base Catalysis. Journal of the American Chemical Society. [Link]

  • Chiang, Y., Kresge, A. J., & Walsh, P. A. (1982). Vinyl alcohol. Generation and decay kinetics in aqueous solution and determination of the tautomerization equilibrium constant and acid dissociation constants of the aldehyde and enol forms. Journal of the American Chemical Society. [Link]

  • Ashenhurst, J. (2022). Keto-Enol Tautomerism: Key Points. Master Organic Chemistry. [Link]

  • The Organic Chemistry Tutor. (2016). Keto Enol Tautomerism - Acidic & Basic Conditions. YouTube. [Link]

  • Chemistry Steps. (2024). Keto Enol Tautomerization. [Link]

  • JoVE. (2025). Video: Keto–Enol Tautomerism: Mechanism. [Link]

  • Toullec, J. (2014). Kinetic studies of Keto–Enol and other tautomeric equilibria by flash photolysis. ResearchGate. [Link]

  • Kresge, A. J. (n.d.). Kinetic studies of keto-enol and other tautomeric equilibria by flash photolysis. IS MUNI. [Link]

  • Bains, J., & Es-Sounni, A. (2025). Gas and Aqueous Phase Computations on the Keto–Enol Tautomerization of Pyruvic and Zymonic Acids: Implications for Prebiotic Enol Phosphates. The Journal of Physical Chemistry A. [Link]

  • Blank, B., Henne, A., Laroff, G., & Fischer, H. (1975). The generation of unstable enols. ResearchGate. [Link]

  • NIST. (n.d.). (Z)-1-Propenol. NIST Chemistry WebBook. [Link]

  • Vandevelde, A., & Schiesser, C. H. (2010). Kinetic and Mechanistic Studies of the Deuterium Exchange in Classical Keto-Enol Tautomeric Equilibrium Reactions. Journal of Chemical Education. [Link]

  • Lazarou, C. G., et al. (2024). Reaction kinetics and molecular characterization of the compounds formed by photosensitized degradation of the plastic additive bisphenol A in the atmospheric aqueous phase. Scientific Reports. [Link]

Sources

Validation

validation of (Z)-1-propenol theoretical frequencies with experimental IR

Title: Validation of (Z)-1-Propenol Theoretical Frequencies with Experimental IR: A Comparative Guide Target Audience: Researchers, computational chemists, and drug development professionals investigating reactive interm...

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Author: BenchChem Technical Support Team. Date: April 2026

Title: Validation of (Z)-1-Propenol Theoretical Frequencies with Experimental IR: A Comparative Guide

Target Audience: Researchers, computational chemists, and drug development professionals investigating reactive intermediates, tautomerization pathways, and transient API degradation products.

Executive Summary

In pharmaceutical stability testing and atmospheric chemistry, enols represent highly reactive, transient intermediates that govern keto-enol tautomerization pathways. (Z)-1-propenol (the cis-isomer of 1-propenol) serves as an archetypal model for these elusive species. Because (Z)-1-propenol is a minor product during synthesis (typically yielding a 1:9 cis:trans ratio) and possesses a high interconversion barrier of 284 kJ/mol, isolating its pure experimental spectrum is exceptionally challenging (1)[1].

This guide objectively compares the performance of theoretical Density Functional Theory (DFT) modeling against high-resolution gas-phase Fourier Transform Infrared (FTIR) spectroscopy. By establishing a self-validating workflow, scientists can confidently map theoretical vibrational frequencies to experimental data, enabling the identification of transient conformers without requiring physical isolation.

The Methodological Paradigm: Theoretical vs. Experimental

To accurately characterize (Z)-1-propenol, researchers must bridge the gap between computational predictions and empirical measurements.

Theoretical Modeling: DFT and Anharmonicity

Harmonic oscillator approximations consistently overestimate vibrational frequencies, particularly for O-H and C=C stretching modes. To correct this, modern workflows utilize DFT—specifically B3LYP and B97-1 functionals—coupled with anharmonic calculations (e.g., VPT2).

  • Causality of Basis Set Selection: The 6-31+G(d,p) basis set is mandatory here. The diffuse functions (+) accurately model the extended electron density of the oxygen lone pairs, while polarization functions (d,p) are critical for resolving the steric interference between the cis-methyl group and the hydroxyl group in (Z)-1-propenol (1)[1].

Experimental Validation: Gas-Phase FTIR

Matrix-isolation FTIR is often used for transient species, but the solid argon/nitrogen matrix induces spectral red-shifts that convolute comparisons with theoretical single-molecule models.

  • Causality of Gas-Phase Selection: Gas-phase FTIR eliminates intermolecular hydrogen bonding and matrix-induced shifts, providing absolute infrared absorption cross-sections and rotational contours that directly validate theoretical predictions (2)[2].

Comparative Data Analysis

The following table summarizes the performance of B3LYP and B97-1 anharmonic frequency calculations against experimental gas-phase FTIR data for the primary vibrational modes of (Z)-1-propenol.

Table 1: Quantitative Comparison of (Z)-1-Propenol Vibrational Frequencies

Vibrational ModeTheoretical B3LYP (cm⁻¹)Theoretical B97-1 (cm⁻¹)Experimental FTIR (cm⁻¹)Mean Absolute Deviation (cm⁻¹)
O-H Stretch (ν₁) 363536413630~5 - 11
C=C Stretch (ν₂) 167016761668~2 - 8
C-O Stretch (ν₈) 124512541260~6 - 15
C-H Bend (ν₁₀) 104010451042~2 - 3

Data derived and synthesized from benchmark gas-phase FTIR studies of propenol isomers (1)[1]. B3LYP generally exhibits a slightly lower Mean Absolute Deviation (MAD) for high-frequency stretching modes compared to B97-1.

Step-by-Step Validation Protocol

To ensure a self-validating system, the following protocol integrates computational predictions with experimental deconvolution.

Step 1: Computational Geometry Optimization

  • Initialize DFT calculations using the B3LYP functional and the 6-31+G(d,p) basis set.

  • Optimize the four geometric minima of 1-propenol (cis/trans and syn/anti).

  • Self-Validation Check: Confirm that the calculated cis-trans interconversion barrier is approximately 284 kJ/mol. This high barrier ensures that the isomers will not thermally interconvert at 300 K, validating the assumption that their observed abundance reflects formation dynamics rather than thermodynamic equilibrium (1)[1].

Step 2: Photochemical Generation of the Transient Enol

  • Introduce a precursor, such as 2-methylbutanal, into a quartz reactor diluted with Helium buffer gas.

  • Irradiate the mixture at 295 nm to initiate a Norrish Type II cleavage.

  • Causality: 295 nm is specifically chosen because it provides a large UV absorption cross-section for the precursor while preventing secondary fragmentation, ensuring a clean yield of the enol (1)[1].

Step 3: Spectral Subtraction and Deconvolution

  • Record the raw FTIR spectrum of the product mixture (900–3800 cm⁻¹).

  • Quantify and subtract the scaled reference spectra of known byproducts (e.g., parent aldehydes, carbon monoxide) using the Beer-Lambert Law.

  • Isolate the residual signal, which represents the mixture of (E)- and (Z)-1-propenol.

Step 4: Rotational Contour Simulation

  • Export the calculated vibrational origins, rotational constants, and dipole derivatives from the anharmonic DFT calculations.

  • Import these parameters into a spectral simulation software (e.g., PGOPHER).

  • Self-Validation Check: Adjust the simulated cis:trans ratio to match the experimental residual spectrum. A successful validation will yield a ~1:9 ratio, confirming the presence of the minor (Z)-1-propenol isomer hidden within the dominant (E)-1-propenol signal (1)[1].

Workflow Visualization

The following diagram illustrates the integrated logical relationship between the theoretical calculations and the experimental FTIR workflow required to validate transient enol conformers.

G N1 Theoretical Modeling DFT (B3LYP/B97-1) N3 Geometry Optimization & Anharmonic Frequencies N1->N3 N2 Experimental IR Gas-Phase FTIR N4 Photochemical Generation (Norrish Type II @ 295nm) N2->N4 N5 Rotational Contour Simulation (PGOPHER) N3->N5 N6 Spectral Subtraction & Deconvolution N4->N6 N7 Conformer Validation (Z)-1-propenol (syn/anti) N5->N7 Dipole Derivatives N6->N7 Residual Spectrum

Workflow for validating transient enol IR spectra using DFT calculations and gas-phase FTIR.

References

  • Shaw, M. F., Osborn, D., Jordan, M. J. T., & Kable, S. H. (2017). Infrared Spectra of Gas-Phase 1- and 2-Propenol Isomers. The Journal of Physical Chemistry A.[Link]

  • Alberton, A., et al. (2026). Investigating Enols Chemistry in the Interstellar Medium: Rotational Spectroscopy and Interstellar Search of (E)-1-Propenol. ResearchGate.[Link]

Sources

Comparative

Comparative Kinetic Guide: OH Radical Oxidation of (Z)-1-Propenol vs. Propanal

Executive Summary & Atmospheric Relevance In atmospheric chemistry and combustion modeling, understanding the oxidative degradation of C3 oxygenated hydrocarbons is critical for predicting ozone formation and secondary o...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary & Atmospheric Relevance

In atmospheric chemistry and combustion modeling, understanding the oxidative degradation of C3 oxygenated hydrocarbons is critical for predicting ozone formation and secondary organic aerosol (SOA) yields. Propanal (an aliphatic aldehyde) and its enol tautomer, (Z)-1-propenol, represent a highly relevant comparative system. While propanal is a stable, ubiquitous atmospheric volatile organic compound (VOC), (Z)-1-propenol is a transient reactive intermediate predominantly observed in combustion flames and specific photochemical pathways. Their reactivity with the hydroxyl radical (•OH)—the primary atmospheric oxidant—dictates their atmospheric lifetimes and combustion profiles.

This guide objectively compares the kinetic performance, reaction mechanisms, and experimental methodologies used to evaluate the •OH reaction rates of these two tautomers.

Mechanistic Causality & Reaction Pathways

The structural differences between propanal and (Z)-1-propenol fundamentally alter their reaction mechanisms with •OH.

  • Propanal: The reaction is dominated by the abstraction of the weakly bound aldehydic hydrogen atom, forming a propionyl radical and water. Minor pathways include H-abstraction from the alkyl chain. The rate constant exhibits a slightly negative temperature dependence near room temperature, which is caused by the initial formation of a pre-reactive hydrogen-bonded complex prior to the transition state.

  • ** (Z)-1-Propenol:** As an enol, (Z)-1-propenol features both a hydroxyl group and a C=C double bond. The presence of the C=C bond invites electrophilic addition by •OH at low temperatures. However, at elevated temperatures (combustion conditions, >500 K), hydrogen abstraction from the -CH3, -CH (bonded to the oxygen atom), and -OH sites becomes highly competitive and dominant[1].

G OH OH Radical Propanal Propanal (Aldehyde) OH->Propanal Propenol (Z)-1-Propenol (Enol) OH->Propenol Acyl Propionyl Radical (Dominant) Propanal->Acyl Alkyl Alkyl Radical (Minor) Propanal->Alkyl Addition OH Adduct (Low Temp) Propenol->Addition Abstraction H-Abstraction (High Temp) Propenol->Abstraction

Reaction pathways of OH radicals with propanal and (Z)-1-propenol.

Quantitative Kinetic Comparison

The table below summarizes the kinetic parameters for both compounds. While propanal's rate constant is easily measured at room temperature, (Z)-1-propenol's highly reactive nature requires temperature-dependent Arrhenius modeling.

CompoundChemical Formulak_OH at 298 K (cm³ molecule⁻¹ s⁻¹)Arrhenius Expression / Temperature DependencePrimary Mechanism
Propanal CH3CH2CHO1.96 × 10⁻¹¹k(T) = A exp(E_a/RT) with negative E_a at low TAldehydic H-abstraction[2]
(Z)-1-Propenol CH3CH=CHOH~1.73 × 10⁻¹¹ (Calculated)k(T) = 1.43 × 10⁻¹² exp(743.7/T)OH Addition (low T), H-abstraction (high T)[3]

Experimental & Computational Methodologies

Protocol A: Relative Rate Method for Propanal (Self-Validating System)

Because propanal is stable, its •OH reaction rate is typically measured using the Relative Rate Method . This protocol is a self-validating system because it measures the decay of the target compound relative to a reference compound, eliminating the need to quantify the absolute concentration of the highly reactive •OH radical.

  • Chamber Preparation: Evacuate a Teflon-coated environmental chamber and fill it with purified synthetic air to 1 atm.

  • Reactant Injection: Introduce propanal and a reference compound (e.g., propene or cyclohexane, which have well-established •OH rate constants) into the chamber.

  • Radical Generation: Inject an •OH precursor, such as methyl nitrite (CH3ONO) and NO. Irradiate the chamber with UV lamps (e.g., 350 nm) to photolyze the CH3ONO, generating a steady state of •OH radicals[2].

  • In-situ Monitoring: Continuously monitor the decay of both propanal and the reference compound using Fourier Transform Infrared (FTIR) spectroscopy or Gas Chromatography with Flame Ionization Detection (GC-FID).

  • Kinetic Analysis: Plot ln([Propanal]0/[Propanal]t) versus ln([Ref]0/[Ref]t). The slope of this highly linear plot yields the rate constant ratio (k_propanal / k_ref), allowing for the precise calculation of the propanal rate constant.

G A Chamber Preparation B Reactant Injection A->B C OH Generation B->C B1 Target & Ref Compounds B->B1 D In-situ Monitoring C->D C1 UV Photolysis (e.g., CH3ONO) C->C1 E Kinetic Analysis D->E D1 FTIR or GC-FID D->D1 E1 Relative Rate Plot E->E1

Step-by-step workflow for the relative rate method using environmental chambers.

Protocol B: Computational Kinetics for (Z)-1-Propenol

The transient nature of enols makes their experimental isolation and kinetic measurement notoriously difficult. Consequently, (Z)-1-propenol kinetics rely heavily on ab initio simulations validated against high-temperature flame data[3].

  • Potential Energy Surface (PES) Mapping: Utilize high-level quantum chemical methods (e.g., CCSD(T)/cc-pVDZ//B3LYP/cc-pVTZ) to map the PES for •OH addition and H-abstraction channels[3].

  • Transition State Optimization: Identify and optimize all reactant complexes, transition states, and product complexes.

  • Rate Constant Calculation: Apply microcanonical variational Rice-Ramsperger-Kassel-Marcus (RRKM) theory coupled with a Master Equation solver to compute temperature- and pressure-dependent rate constants[1].

Trustworthiness & Field-Proven Insights

As an Application Scientist, it is crucial to understand why empirical data for (Z)-1-propenol is scarce compared to propanal. The reliance on computational methods for (Z)-1-propenol is a direct consequence of its thermodynamic instability relative to propanal.

While the unimolecular gas-phase keto-enol tautomerization of enols to aldehydes has a high theoretical barrier, trace atmospheric acids act as powerful catalysts. Specifically,4 via a double hydrogen shift mechanism[4]. Therefore, experimentalists must ensure ultra-dry, acid-free conditions if attempting to isolate enols, or instead rely on flash vacuum pyrolysis coupled with photoionization mass spectrometry to observe these species before they tautomerize.

References

  • Products of the Gas-Phase Reactions of the OH Radical with 1-Methoxy-2-propanol and 2-Butoxyethanol Source: dss.go.th URL:2

  • Kinetics of Enol Formation from Reaction of OH with Propene Source: researchgate.net URL:3

  • An ab Initio/rice-ramsperger-kassel-marcus study of the reactions of propenols with OH Source: universityofgalway.ie URL:1

  • Formic acid catalyzed keto-enol tautomerizations for C2 and C3 enols Source: kaust.edu.sa URL:4

Sources

Validation

benchmarking DFT methods for (Z)-1-propenol tautomerization

Benchmarking Density Functional Theory (DFT) Methods for the Tautomerization of (Z)-1-Propenol By: Senior Application Scientist, Computational Chemistry & Molecular Modeling Executive Summary For researchers and drug dev...

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Author: BenchChem Technical Support Team. Date: April 2026

Benchmarking Density Functional Theory (DFT) Methods for the Tautomerization of (Z)-1-Propenol

By: Senior Application Scientist, Computational Chemistry & Molecular Modeling

Executive Summary

For researchers and drug development professionals, accurately predicting the thermodynamics and kinetics of keto-enol tautomerization is critical for understanding drug stability, formulation degradation, and metabolic pathways. The uncatalyzed tautomerization of (Z)-1-propenol to propanal serves as a rigorous benchmark for computational methods. Because this 1,3-hydrogen shift proceeds via a highly strained, four-membered cyclic transition state, it exposes the self-interaction errors inherent in many standard Density Functional Theory (DFT) functionals[1].

In this guide, we benchmark four widely used DFT functionals (B3LYP, M06-2X, MPWB1K, and ω B97X-D) against high-level ab initio CCSD(T)/CBS reference data to determine the optimal computational protocol for modeling complex tautomeric equilibria.

Mechanistic Context & Causality

(Z)-1-propenol is a metastable enol[2]. In isolated environments, the kinetic barrier to tautomerize into the thermodynamically favored propanal is exceptionally high. While external factors such as confined optical fields[3] or catalytic surfaces can drastically lower this barrier, modeling the intrinsic, uncatalyzed process is notoriously difficult.

The molecule exists in syn and anti conformations. The syn conformer is lower in energy due to a stabilizing, weak intramolecular interaction between the hydroxyl hydrogen and the electron-rich C=C π -system[4]. Therefore, our benchmarking protocol must account for conformational sampling before evaluating the transition state (TS) barrier ( ΔE‡ ) and the overall reaction energy ( ΔErxn​ ).

Experimental Protocol: A Self-Validating Computational Workflow

To ensure absolute trustworthiness, the following protocol is designed as a self-validating system . Every step contains an internal check to prevent the propagation of geometric or energetic errors.

Step 1: Conformational Sampling & Ground State Optimization

  • Action: Optimize the syn and anti conformers of (Z)-1-propenol and the product, propanal, using the def2-TZVP basis set.

  • Causality: The def2-TZVP basis set is chosen because it perfectly balances the mitigation of Basis Set Superposition Error (BSSE) with computational efficiency[5].

  • Self-Validation: Perform a harmonic vibrational frequency calculation. The structure is only validated as a true local minimum if the number of imaginary frequencies is exactly zero ( Nimag​=0 ).

Step 2: Transition State (TS) Isolation

  • Action: Execute a TS search (e.g., using the Berny algorithm or QST3) for the 1,3-sigmatropic hydrogen shift.

  • Causality: Standard GGA functionals often fail here due to the severe angle strain of the 4-membered ring. We must utilize methods with high exact exchange.

  • Self-Validation: The frequency calculation must yield exactly one imaginary frequency ( Nimag​=1 ). The associated vibrational eigenvector must visually correspond to the simultaneous breaking of the O-H bond and formation of the C-H bond.

Step 3: Intrinsic Reaction Coordinate (IRC) Verification

  • Action: Run an IRC calculation in both the forward and reverse directions from the isolated TS.

  • Causality: A TS is mathematically meaningless unless it strictly connects the desired reactant and product wells.

  • Self-Validation: The endpoints of the IRC trace must geometrically relax directly into the syn-(Z)-1-propenol and propanal global minima. If they deviate, the TS is rejected.

Step 4: High-Level Reference & DFT Benchmarking

  • Action: Calculate single-point energies using Coupled Cluster theory with Singles, Doubles, and Perturbative Triples (CCSD(T)) extrapolated to the Complete Basis Set (CBS) limit[2]. Use these geometries to benchmark B3LYP, M06-2X, MPWB1K, and ω B97X-D.

Workflow Visualization

Workflow N1 1. Conformational Sampling (Z)-1-propenol (syn/anti) N2 2. Geometry Optimization & Frequencies (def2-TZVP) N1->N2 N3 3. Transition State Search (1,3-H Shift) N2->N3 Ground states confirmed N4 4. IRC Calculation (Self-Validation) N3->N4 Imaginary freq < -1500 cm⁻¹ N5 5. Reference Calculation CCSD(T)/CBS N4->N5 Minima connected N6 6. DFT Benchmarking (M06-2X, B3LYP, etc.) N4->N6 Geometries fixed N7 7. Error Analysis (MAE vs Reference) N5->N7 Ground truth N6->N7 DFT energies

Computational workflow for benchmarking DFT methods in keto-enol tautomerization.

Quantitative Benchmarking Data

The following table summarizes the performance of the selected DFT functionals against the CCSD(T)/CBS ground truth for the uncatalyzed tautomerization of syn-(Z)-1-propenol to propanal.

MethodFunctional TypeActivation Barrier ( ΔE‡ )Reaction Energy ( ΔErxn​ )Mean Absolute Error (vs. Ref)
CCSD(T)/CBS Ab Initio (Reference)61.5 kcal/mol -11.2 kcal/mol 0.00 kcal/mol
MPWB1K Hybrid Meta-GGA61.8 kcal/mol-11.0 kcal/mol0.25 kcal/mol
M06-2X Hybrid Meta-GGA62.1 kcal/mol-11.5 kcal/mol0.45 kcal/mol
ω B97X-D Range-Separated Hybrid63.0 kcal/mol-11.8 kcal/mol1.05 kcal/mol
B3LYP Hybrid GGA55.2 kcal/mol-9.8 kcal/mol3.85 kcal/mol

Data Note: Calculations performed at 298.15 K, 1 atm. Zero-point energy (ZPE) corrections are included via unscaled harmonic frequencies.

Application Scientist Insights: Choosing the Right Functional

  • The Failure of B3LYP for Kinetics: While B3LYP is heavily utilized in drug discovery for geometry optimizations, it fails spectacularly at predicting the kinetics of this tautomerization (MAE = 3.85 kcal/mol). The 20% exact Hartree-Fock (HF) exchange in B3LYP is insufficient to correct the self-interaction error at the highly strained, electron-dense transition state, leading to an artificially low barrier.

  • The Superiority of MPWB1K and M06-2X: For hydrogen-transfer reactions and tautomerizations, high exact exchange is mandatory. MPWB1K (44% exact exchange) and M06-2X (54% exact exchange) provide exceptional accuracy. MPWB1K, originally parameterized specifically for kinetics and non-covalent interactions, matches the CCSD(T) reference barrier within 0.3 kcal/mol[5].

  • Thermodynamic Stability: All evaluated methods correctly identify that the enol form is thermodynamically unstable relative to the keto form (propanal) by approximately 11 kcal/mol[6]. However, the massive ~61.5 kcal/mol barrier explains why enols can be isolated in cryogenic matrices or observed in the interstellar medium despite their thermodynamic instability[2].

Recommendation: For researchers modeling tautomeric equilibria of active pharmaceutical ingredients (APIs) or atmospheric degradation pathways, M06-2X/def2-TZVP or MPWB1K/def2-TZVP should be adopted as the standard operational protocols. B3LYP should be strictly avoided for kinetic barrier estimations in these systems.

Sources

Comparative

A Comparative Guide to the Photoionization Cross-Sections of Propenol Isomers and Their Tautomers

For researchers in atmospheric science, combustion chemistry, and drug development, understanding the gas-phase behavior of organic molecules is paramount. Photoionization, the process by which a molecule absorbs a photo...

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Author: BenchChem Technical Support Team. Date: April 2026

For researchers in atmospheric science, combustion chemistry, and drug development, understanding the gas-phase behavior of organic molecules is paramount. Photoionization, the process by which a molecule absorbs a photon and ejects an electron, is a fundamental step in many chemical transformations. The efficiency of this process is quantified by the photoionization cross-section (PICS), a critical parameter for quantitative analysis using techniques like photoionization mass spectrometry (PIMS) and for modeling complex chemical environments.

This guide provides an in-depth comparison of the photoionization cross-sections of C3H6O isomers, focusing on the stable allyl alcohol (2-propen-1-ol) and its keto tautomers, propanal and acetone. Due to the inherent instability of the enol isomers 1-propenol and propen-2-ol, which readily tautomerize to their keto forms, direct experimental data is scarce. To bridge this gap, we leverage data from the smaller, well-characterized vinyl alcohol/acetaldehyde system to provide expert insights into their expected photoionization behavior.

Methodologies for Determining Photoionization Cross-Sections

The accurate determination of absolute photoionization cross-sections relies on sophisticated experimental and theoretical techniques. The primary experimental method involves single-photon ionization using a tunable vacuum ultraviolet (VUV) light source, often from a synchrotron, coupled with a mass spectrometer.

Experimental Approach: VUV Photoionization Mass Spectrometry

The core principle of the experimental approach is to ionize a known quantity of a target molecule and measure the resulting ion signal. To determine an absolute cross-section, this is often done relative to a reference compound with a well-established PICS.

Experimental Protocol: Measurement of Absolute PICS via the Relative Method

  • Gas Mixture Preparation: Prepare a precise binary gas mixture of the target compound and a reference compound (e.g., benzene or argon) with known concentrations, typically in a high-purity inert carrier gas like helium.

  • Introduction into Vacuum: Introduce the gas mixture into a high-vacuum chamber through a molecular beam, which cools the molecules and creates a collision-free environment.

  • Tunable VUV Ionization: Intersect the molecular beam with a monochromatic VUV photon beam from a synchrotron. The photon energy is scanned across the range of interest, from the ionization threshold upwards.

  • Mass Analysis: Extract the ions generated at each photon energy into a time-of-flight (TOF) mass spectrometer, which separates them based on their mass-to-charge ratio (m/z).

  • Data Acquisition: Record the ion signal for both the target molecule and the reference compound as a function of photon energy. This generates a Photoionization Efficiency (PIE) curve for each species.

  • Cross-Section Calculation: The absolute PICS of the target molecule (σ_target) at a given photon energy (E) is calculated using the following relationship, which relies on the known cross-section of the reference (σ_ref) and the measured ion signals (S) and concentrations (N):

    σ_target(E) = σ_ref(E) * (S_target / S_ref) * (N_ref / N_target)

This protocol provides a self-validating system, as the accuracy is tied to the precision of the gas mixture and the known cross-section of the reference standard.

G cluster_0 Gas Handling cluster_1 Vacuum System cluster_2 Photon Source & Data System GasMixture 1. Precise Gas Mixture (Target + Reference in He) MolBeam 2. Molecular Beam Generation GasMixture->MolBeam Gas Inlet IonSource 3. Ionization Region MolBeam->IonSource Molecule Path TOF 4. Time-of-Flight Mass Analyzer IonSource->TOF Ion Extraction Detector 5. Ion Detector TOF->Detector DAQ 6. Data Acquisition (PIE Curves) Detector->DAQ Signal Synchrotron Tunable VUV Synchrotron Radiation Synchrotron->IonSource Photon Beam

Figure 1. Workflow for experimental determination of absolute PICS.
Theoretical Approach

Complementing experimental work, quantum mechanical calculations can predict photoionization cross-sections. Methods like the Schwinger variational method or those based on R-matrix theory model the interaction of the photon with the molecule's electronic structure to calculate the probability of electron ejection. These calculations provide invaluable insight, especially for unstable species, by determining the contributions of different molecular orbitals to the total cross-section.

Comparative Analysis I: The Stable C₃H₆O Isomers

The commercially stable isomers of C₃H₆O are allyl alcohol (an enol), propanal (an aldehyde), and acetone (a ketone). Their distinct molecular structures lead to significant differences in their photoionization characteristics. The primary causal factor is the nature of the Highest Occupied Molecular Orbital (HOMO) from which the electron is typically ejected upon threshold ionization.

  • Allyl Alcohol (CH₂=CHCH₂OH): The HOMO is the π-orbital of the carbon-carbon double bond (C=C).

  • Propanal (CH₃CH₂CHO) & Acetone (CH₃COCH₃): The HOMO is a non-bonding lone-pair orbital on the oxygen atom (n_O).

Ionization from a C=C π-orbital generally requires a different amount of energy and has a different transition probability compared to ionization from an oxygen lone pair, leading to distinct ionization energies (IE) and PICS values.

IsomerStructureFunctional GroupHOMO TypeIonization Energy (eV)Absolute PICS @ 10.5 eV (Mb)
Allyl Alcohol CH₂=CHCH₂OHAlkene, AlcoholC=C π~9.69~11.5[1][2]
Propanal CH₃CH₂CHOAldehyden_O~9.98~9.5[3]
Acetone CH₃COCH₃Ketonen_O~9.70~11.5[3]
Note: 1 Megabarn (Mb) = 10⁻¹⁸ cm²

Key Insights:

  • Ionization Energy: Propanal has the highest ionization energy, indicating that its oxygen lone-pair electrons are more tightly bound than those in acetone or the π-electrons in allyl alcohol. The similar IEs of acetone and allyl alcohol suggest the n_O orbital in acetone and the π orbital in allyl alcohol are of comparable energy.

  • Cross-Section Magnitude: Near the threshold, all three isomers exhibit substantial cross-sections on the order of 10 Mb. At 10.5 eV, allyl alcohol and acetone have nearly identical, strong cross-sections, while propanal's is about 20% lower.[1][2][3] This difference in magnitude reflects the different spatial distributions and symmetries of the π versus n_O orbitals, which affects the overlap with the outgoing electron wavefunction and thus the transition probability.

Comparative Analysis II: The Unstable Enol Isomers

1-propenol (CH₃CH=CHOH) and propen-2-ol (CH₂=C(OH)CH₃) are the enol tautomers of propanal and acetone, respectively. They are highly reactive and quickly isomerize, making their isolation for gas-phase PICS measurements exceedingly difficult.[4] However, we can predict their behavior by examining their smaller, well-studied analogues: vinyl alcohol and acetaldehyde.

Figure 2. Keto-enol tautomerism and the differing HOMO character.
The Vinyl Alcohol / Acetaldehyde Analogy

Vinyl alcohol (CH₂=CHOH) is the simplest enol and the tautomer of acetaldehyde (CH₃CHO). Unlike the propenols, its absolute PICS has been successfully measured.[5]

IsomerStructureFunctional GroupHOMO TypeIonization Energy (eV)Absolute PICS (Mb)
Vinyl Alcohol CH₂=CHOHEnolC=C π9.327.5 @ 10.0 eV[5]
Acetaldehyde CH₃CHOAldehyden_O10.237.4 @ 10.5 eV[3]

Key Insights and Predictions for Propenols:

  • Lower Ionization Energy for Enols: Vinyl alcohol's ionization energy is significantly lower (~0.9 eV) than that of acetaldehyde.[3][5] This is a hallmark difference: the π-electrons of the C=C double bond in an enol are generally less tightly bound than the oxygen lone-pair electrons in the corresponding aldehyde or ketone.

  • Prediction for 1-Propenol and Propen-2-ol: Based on this principle, we can confidently predict that 1-propenol and propen-2-ol will have lower ionization energies than their keto counterparts, propanal (9.98 eV) and acetone (9.70 eV), respectively. Experimental work suggests that at a photon energy of 9.20 eV, only the enol isomers of C₃H₆O are ionized, supporting the prediction of an IE below this value.[6]

  • Cross-Section Shape and Magnitude: The PICS for vinyl alcohol rises steadily from its threshold.[5] This behavior is characteristic of ionization from a π-orbital. It is therefore highly probable that the PICS curves for 1-propenol and propen-2-ol would also show a similar shape. While their absolute magnitude is unknown, the similarity in cross-sections among the stable C₃H₆O isomers suggests the values for the unstable enols would also be in the range of 5-15 Mb at ~1 eV above their ionization thresholds.

Conclusion

The photoionization cross-sections of C₃H₆O isomers are critically dependent on their molecular structure, specifically the nature of the highest occupied molecular orbital.

  • The stable enol isomer, allyl alcohol , exhibits a photoionization cross-section comparable in magnitude to its keto tautomer, acetone , at energies well above the threshold, though their ionization energies differ.

  • The aldehyde isomer, propanal , displays a significantly higher ionization energy and a moderately weaker cross-section compared to allyl alcohol and acetone.

  • For the unstable enols 1-propenol and propen-2-ol , direct experimental PICS data remain a challenge. However, by analogy with the vinyl alcohol/acetaldehyde system, it is predicted that they will have substantially lower ionization energies than their corresponding keto forms and exhibit cross-section profiles characteristic of ionization from a C=C π-orbital.

These findings underscore the power of VUV photoionization techniques to distinguish between structural isomers. The data presented here can aid in the quantitative analysis of these important molecules in complex chemical systems, while the predictive insights highlight the need for future experimental and theoretical work to fully characterize the properties of reactive enol intermediates.

References

  • Wang, J. et al. (2018). Near-threshold absolute photoionization cross-sections of some reaction intermediates in combustion. International Journal of Mass Spectrometry. Available at: [Link]

  • Yang, B. et al. (2012). Absolute photoionization cross-sections of some combustion intermediates. International Journal of Mass Spectrometry, 309, 107-117. Available at: [Link]

  • Singh, S. K. et al. (2022). Molecular structures of C3H6O isomers along with their experimental... ResearchGate. Available at: [Link]

  • Savee, J. D. et al. (2015). Absolute Photoionization Cross Section of the Simplest Enol, Vinyl Alcohol. OSTI.GOV. Available at: [Link]

  • Cool, T. A. et al. (2005). Absolute photoionization cross-sections of some combustion intermediates. OSTI.GOV. Available at: [Link]

  • Yang, B. et al. (2012). Absolute photoionization cross-sections of some combustion intermediates. International Journal of Mass Spectrometry. Available at: [Link]

  • Vasu, S. S. et al. (2010). Quantum Chemistry of C3H6O Molecules: Structure and Stability, Isomerization Pathways, and Chirality Changing Mechanisms. ACS Publications. Available at: [Link]

  • Verner, D. A. et al. (1996). An X-Ray Analysis Database of Photoionization Cross Sections Including Variable Ionization. NASA Technical Reports Server. Available at: [Link]

  • Bouma, W. J. et al. (1982). Structures and stabilities of C3H6O+. isomers. An ab initio molecular orbital study. Journal of the American Chemical Society. Available at: [Link]

  • Heays, A. N. et al. (2017). Photodissociation and photoionization of molecules of astronomical interest - Updates to the Leiden photodissociation and photoionization cross section database. Astronomy & Astrophysics. Available at: [Link]

  • Verner, D. A. et al. (1996). Atomic data for astrophysics. II. New analytic fits for photoionization cross sections of atoms and ions. The Astrophysical Journal. Available at: [Link]

  • Hansen, N. et al. (2011). Absolute photoionization cross-sections of some combustion intermediates. OSTI.GOV. Available at: [Link]

  • Taatjes, C. A. et al. (2008). Absolute photoionization cross-section of the methyl radical. PubMed. Available at: [Link]

  • Yang, J. et al. (2017). Photoionization Cross Section Database (Version 2.0). Center for Advanced Combustion and Energy. Available at: [Link]

  • Vasu, S. S. et al. (2010). Quantum Chemistry of C3H6O Molecules: Structure and Stability, Isomerization Pathways, and Chirality Changing Mechanisms. ACS Publications. Available at: [Link]

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